3-Amino-5-(benzylcarbamoyl)phenylboronic acid

Core Science & Biosynthesis

Introduction: The Evolving Landscape of BTK Inhibition in Oncology

An In-Depth Technical Guide to Nemtabrutinib (ARQ 531): A Novel Reversible BTK Inhibitor for Advanced Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Bruton's tyrosine kinase (BTK) has emerged as a critical therapeutic target in the treatment of various B-cell malignancies. As a key signaling protein in the B-cell receptor (BCR) pathway, its dysregulation is a hallmark of numerous lymphomas and leukemias. While first-generation irreversible BTK inhibitors have demonstrated significant clinical success, the emergence of resistance, often through mutations in the BTK active site (such as C481S), has necessitated the development of novel therapeutic strategies. Nemtabrutinib (also known as ARQ 531 or MK-1026), a potent, reversible, and orally active BTK inhibitor, represents a significant advancement in this area, offering a promising approach to overcoming these resistance mechanisms.

This technical guide provides a comprehensive overview of Nemtabrutinib, from its mechanism of action and preclinical data to its commercial availability and essential experimental protocols.

Scientific Foundation of Nemtabrutinib (ARQ 531)

Chemical Identity and Properties

Property	Value
CAS Number	2095393-15-8
Synonyms	ARQ 531, MK-1026
Molecular Formula	C25H23ClN4O4
Molecular Weight	478.93 g/mol
Purity	Typically ≥98%

Mechanism of Action: Reversible Inhibition of Wild-Type and Mutant BTK

Nemtabrutinib is an ATP-competitive tyrosine kinase inhibitor.[1] Unlike first-generation inhibitors that form a covalent bond with the C481 residue in the BTK active site, Nemtabrutinib is a reversible, non-covalent inhibitor.[2][3] This distinction is crucial, as it allows Nemtabrutinib to effectively inhibit both wild-type (WT) BTK and the common C481S mutant, which confers resistance to irreversible inhibitors.[2][3]

The potent inhibitory activity of Nemtabrutinib is demonstrated by its low IC50 values of 0.85 nM for WT-BTK and 0.39 nM for C481S-BTK in biochemical assays.[3] This potent and dual activity profile makes it a compelling candidate for treating patients who have relapsed or become refractory to initial BTK inhibitor therapy.

Signaling Pathway: BTK Inhibition by Nemtabrutinib

Caption: Nemtabrutinib inhibits BTK, blocking downstream signaling pathways crucial for B-cell proliferation and survival.

Preclinical Antitumor Activity

In vitro studies have demonstrated that Nemtabrutinib potently inhibits BCR signaling-dependent pathways, including PI3K/AKT/mTOR and Ras/Raf/Erk, in lymphoma cell lines.[1] Furthermore, in diffuse large B-cell lymphoma (DLBCL) cell lines, Nemtabrutinib has been shown to suppress the expression of anti-apoptotic proteins like c-Myc and BCL6, leading to the induction of apoptosis.[1]

In vivo studies have corroborated these findings. For instance, in a mouse xenograft model using SU-DHL-4 B cell lymphoma, treatment with Nemtabrutinib at 75 mg/kg resulted in a significant reduction in tumor growth.[4] This preclinical evidence underscores the potential of Nemtabrutinib as a therapeutic agent for various B-cell malignancies.

Commercial Availability and Sourcing for Research

Nemtabrutinib is available for research purposes from several reputable chemical suppliers. When sourcing this compound, it is imperative to ensure high purity (typically ≥98%) to guarantee the reliability and reproducibility of experimental results.

Table of Commercial Suppliers:

Supplier	Product Name(s)	Purity	Available Sizes	Notes
Selleck Chemicals	Nemtabrutinib (ARQ 531)	Quality confirmed by NMR & HPLC	Varies	Offers pre-aliquoted solid-state forms for enhanced stability.[1]
MedChemExpress	Nemtabrutinib (ARQ-531)	99.32% or 98.64%	1mg, 5mg, etc.	Provides detailed product information including data sheets and MSDS.[2][5]
Cayman Chemical	ARQ 531 (MK-1026, Nemtabrutinib)	≥98%	Varies	Provides references to relevant scientific literature.[4]

Note: This product is for research use only and is not for human consumption or therapeutic use.[2][5]

Essential Experimental Protocols

In Vitro BTK Inhibition Assay (Biochemical)

This protocol outlines a general procedure for assessing the inhibitory activity of Nemtabrutinib against BTK in a biochemical assay format.

Materials:

• Recombinant human BTK (wild-type or C481S mutant)

• Kinase substrate (e.g., poly(Glu, Tyr) 4:1)

• ATP

• Nemtabrutinib (dissolved in DMSO)

• Kinase buffer (e.g., Tris-HCl, MgCl2, DTT)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• 384-well plates

Procedure:

• Prepare serial dilutions of Nemtabrutinib in DMSO.

• Add the diluted Nemtabrutinib or DMSO (vehicle control) to the wells of a 384-well plate.

• Add the recombinant BTK enzyme to the wells and incubate briefly.

• Initiate the kinase reaction by adding the ATP and substrate mixture.

• Allow the reaction to proceed for a specified time at a controlled temperature (e.g., 30°C).

• Stop the reaction and measure the kinase activity using a suitable detection reagent according to the manufacturer's instructions.

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the Nemtabrutinib concentration.

Experimental Workflow: In Vitro BTK Inhibition Assay

Caption: A streamlined workflow for determining the IC50 of Nemtabrutinib against BTK in a biochemical assay.

Cell Viability Assay in Lymphoma Cell Lines

This protocol describes a method to evaluate the effect of Nemtabrutinib on the viability of B-cell lymphoma cell lines.

Materials:

• B-cell lymphoma cell lines (e.g., TMD8, SU-DHL-4)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Nemtabrutinib (dissolved in DMSO)

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• 96-well clear-bottom white plates

Procedure:

• Seed the lymphoma cells in 96-well plates at an appropriate density.

• Prepare serial dilutions of Nemtabrutinib in the cell culture medium.

• Treat the cells with the diluted Nemtabrutinib or vehicle control (DMSO).

• Incubate the cells for a specified period (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Add the cell viability reagent to each well according to the manufacturer's protocol.

• Measure the luminescence using a plate reader.

• Calculate the cell viability as a percentage of the vehicle-treated control and determine the GI50 (concentration for 50% growth inhibition).

Conclusion and Future Directions

Nemtabrutinib (ARQ 531) is a potent, reversible BTK inhibitor with significant preclinical activity against both wild-type and C481S-mutant BTK. Its distinct mechanism of action provides a clear scientific rationale for its investigation in patients with B-cell malignancies who have developed resistance to first-generation BTK inhibitors. The commercial availability of high-purity Nemtabrutinib for research use enables further exploration of its therapeutic potential and the elucidation of its broader pharmacological profile. Future research will likely focus on its clinical efficacy in various patient populations and its potential in combination therapies to further enhance antitumor responses.

References

• Nemtabrutinib - MedChem Express - Cambridge Bioscience. [Link]

• Nemtabrutinib - MedChem Express - Cambridge Bioscience (1mg). [Link]

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. Nemtabrutinib - MedChem Express [bioscience.co.uk]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Nemtabrutinib - MedChem Express [bioscience.co.uk]

Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Cross-Coupling Protocols for 3-Amino-Phenylboronic Acids

Abstract

The Suzuki-Miyaura cross-coupling (SMC) of 3-amino-phenylboronic acid (3-APBA) presents a unique set of chemoselective challenges often underestimated in standard high-throughput screens. While the meta-positioning of the amino group reduces steric interference compared to ortho-isomers, the free amine (

) remains a potent Lewis base capable of competitive coordination to Palladium(II) intermediates, leading to catalyst poisoning and arrested turnover. Furthermore, 3-APBA is susceptible to protodeboronation and oxidative degradation under non-optimized conditions. This guide provides three field-validated protocols ranging from cost-effective standard methods to high-performance catalytic systems, ensuring robust biaryl synthesis in drug discovery and process chemistry.

Introduction & Mechanistic Challenges

The primary utility of 3-APBA lies in its ability to introduce an aniline handle into a biaryl scaffold, serving as a pivotal intermediate for subsequent acylation, alkylation, or Buchwald-Hartwig couplings. However, the direct use of unprotected amino-boronic acids is frequently plagued by inconsistent yields.

The "Amine Interference" Mechanism

In a typical SMC catalytic cycle, the rate-determining step is often the transmetallation or the reductive elimination. The presence of a free amino group introduces a competing equilibrium:

• Catalyst Sequestration: The

  group (a -donor) can displace labile ligands (like ) on the electrophilic Pd(II) species formed after oxidative addition. This forms a stable, unreactive Pd-amine complex (Pd-N adduct), effectively removing active catalyst from the cycle.

• Protodeboronation: Under aqueous basic conditions, the boronic acid equilibrium shifts toward the boronate species.[1] While necessary for transmetallation, prolonged exposure to heat/base without rapid turnover leads to hydrolysis of the C-B bond, yielding the destructive byproduct aniline.

Mechanistic Pathway Diagram

Figure 1: Catalytic cycle of 3-APBA coupling highlighting competitive amine coordination (poisoning) and protodeboronation pathways.

Critical Optimization Parameters

To mitigate the failure modes described above, experimental conditions must be tuned to favor the catalytic cycle over the poisoning pathways.

Ligand Selection

• Avoid: Simple monodentate phosphines (e.g.,

  ) are easily displaced by the high concentration of the amine substrate.

• Preferred:

  • Bidentate Ligands: dppf (1,1'-Bis(diphenylphosphino)ferrocene) creates a wide bite angle and is sterically robust, resisting displacement by the amine.

  • Buchwald Dialkylbiaryl Phosphines: Ligands like XPhos or SPhos provide immense steric bulk, physically blocking the amine from coordinating to the Pd center while accelerating reductive elimination.

Base and Solvent

• Base: Inorganic carbonates (

  , ) are standard. For difficult substrates, is superior due to its higher solubility and basicity in organic/water mixtures.

• Solvent: A biphasic system (Organic/Water) is strictly required to solubilize the inorganic base and activate the boronic acid. Dioxane/Water (4:1) is the "Gold Standard."

Experimental Protocols

Protocol A: The "Workhorse" Method (Cost-Effective)

Best for: Standard aryl bromides/iodides and robust scale-up.

Reagents:

• Aryl Halide (1.0 equiv)[2]

• 3-Amino-phenylboronic acid (1.2 equiv)[3]

• Catalyst:

  (3-5 mol%)

• Base:

  (2.0 equiv, 2M aqueous solution)

• Solvent: 1,4-Dioxane

Procedure:

• Charge a reaction vial with the aryl halide, 3-APBA, and

  .

• Evacuate and backfill with Nitrogen (

  ) or Argon ( ) three times (Critical: Oxygen promotes homocoupling and phenol formation).

• Add degassed 1,4-Dioxane (concentration 0.2 M relative to halide).

• Add degassed 2M

  solution.

• Seal and heat to 80–90 °C for 4–12 hours.

• QC Check: Monitor by LC-MS. If conversion stalls >50%, add 1 mol% fresh catalyst.

Protocol B: The "High-Performance" Method (Buchwald G3)

Best for: Aryl chlorides, sterically hindered partners, or electron-rich aryl halides.

Reagents:

• Aryl Halide (1.0 equiv)[2]

• 3-Amino-phenylboronic acid (1.5 equiv)

• Catalyst: XPhos Pd G3 (1-2 mol%)

• Base:

  (0.5 M aqueous solution, 2.0 equiv)

• Solvent: THF or Toluene (biphasic with water)

Procedure:

• Charge solids (Halide, Boronic Acid, XPhos Pd G3) into a vial.

• Inert gas purge (Ar/N2).

• Add THF and 0.5 M

  .[4]

• Stir vigorously at 40–60 °C . (Note: The high activity of G3 often allows lower temperatures, reducing protodeboronation risk).

• Reaction is typically complete in < 2 hours.

Protocol C: Green/Aqueous Method

Best for: Polar substrates or sustainability mandates.

Reagents:

• Catalyst:

  (1 mol%) + TPPTS (2.5 mol%) (Water-soluble phosphine)

• Base: Diisopropylamine (DIPEA) or

• Solvent: Water/Acetonitrile (1:1) or pure Water (if substrates allow).

Troubleshooting & Self-Validating Systems

Use the following logic table to diagnose reaction failures. This constitutes a self-validating loop where the outcome dictates the corrective action.

Observation (LC-MS/TLC)	Root Cause	Corrective Action
No Product, SM Intact	Catalyst poisoning or oxidative addition failure.	Switch to Protocol B (XPhos Pd G3). The bulky ligand prevents amine coordination.
Deboronated SM (Aniline)	Protodeboronation is faster than coupling.	1. Lower Temp (try 60°C). 2. Increase Boronic Acid to 2.0 equiv. 3. Switch base to mild .
Homocoupling (Ar-Ar)	Oxygen leak or excessive catalyst.	1. Degas solvents more rigorously (sparge with Ar for 15 min). 2. Verify inert atmosphere.
Black Precipitate (Pd Black)	Catalyst decomposition (ligand shedding).	Use a more stable ligand system (dppf or XPhos) rather than .

Decision Tree Workflow

Figure 2: Experimental decision matrix for selecting and optimizing coupling conditions.

Scope and Limitations

• Protecting Groups: If the 3-amino group is secondary (N-alkyl) or if the reaction requires extremely high temperatures (>100°C), consider protecting the amine as a Boc-carbamate or Acetamide. This eliminates catalyst poisoning entirely.

• Ortho-Substitution: If using 2-amino-phenylboronic acid (ortho), Protocol B is mandatory . The steric clash and chelation potential in the ortho position render Protocol A ineffective.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010).[5] A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.[4][5][6] Journal of the American Chemical Society, 132(40), 14073–14075.[5] Link

• Lubaeva, A. E., et al. (2024).[7][8] Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters.[7] RSC Advances. Link

• Cox, P. A., et al. (2000). Protodeboronation of Heteroaromatic Boronic Acids. Chemical Communications.[9] (General reference for protodeboronation mechanisms).

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-Aminophenylboronic acid | C6H8BNO2 | CID 92269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. researchgate.net [researchgate.net]
• 7. Suzuki–Miyaura cross-coupling of unprotected ortho -bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03725A [pubs.rsc.org]
• 8. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Note: Precision Synthesis of Peptidomimetic Boronic Acid Inhibitors

Executive Summary & Chemical Logic

Protease inhibitors containing C-terminal boronic acids (e.g., Bortezomib, Ixazomib) represent a pinnacle of medicinal chemistry, offering potencies often orders of magnitude higher than their aldehyde or nitrile counterparts. This superior affinity stems from the unique electrophilicity of the boron atom.

Unlike carbon electrophiles, boron possesses an empty p-orbital that readily accepts the lone pair from the active site nucleophile (typically Serine-OH or Threonine-OH). This formation generates a stable, negatively charged tetrahedral adduct that mimics the high-energy transition state of peptide bond hydrolysis. Because the enzyme binds this "transition state mimic" much more tightly than the ground state substrate, the inhibition constant (

) is exceptionally low.

Key Technical Challenge: The synthesis of these compounds is non-trivial. It requires the construction of chiral

-aminoboronic acids—a motif not found in nature—and the subsequent handling of the Lewis-acidic boron center which is prone to oxidation, protodeboronation, and dehydration (boroxine formation).

This guide details the Matteson Asymmetric Homologation for warhead synthesis, optimized peptide coupling strategies to prevent racemization, and critical purification protocols.

Mechanism of Action: The Serine Trap

The following diagram illustrates the reversible covalent capture of the active site serine by the boronic acid warhead.

Figure 1: The empty p-orbital of boron accepts the serine hydroxyl lone pair, forming a stable tetrahedral boronate anion that mimics the hydrolytic transition state.[1]

Core Protocol A: Synthesis of the -Aminoboronic Acid Warhead

The most robust method for synthesizing chiral

-aminoboronic acids is the Matteson Asymmetric Homologation . This protocol uses a chiral diol auxiliary (typically (+)-pinanediol) to control the stereochemistry of a carbon chain extension.

Experimental Design: The Matteson Homologation

Objective: Synthesize (R)-1-amino-3-methylbutylboronic acid pinanediol ester (BoroLeucine analog).

Parameter	Specification	Causality/Rationale
Chiral Auxiliary	(+)-Pinanediol	Rigid bicyclic structure provides superior facial selectivity (dr > 98:[2]2) compared to simple diols.
Homologation Agent		Generated in situ from and LDA. Inserts a single carbon with a leaving group (Cl).
Lewis Acid	(anhydrous)	Catalyzes the 1,2-migration of the alkyl group, accelerating the rate-determining step and enhancing stereofidelity.
Temperature	-100°C to -78°C	CRITICAL. is thermally unstable. Higher temperatures lead to decomposition and carbene formation.

Step-by-Step Protocol

Step 1: Formation of the Boronic Ester

• Dissolve isobutylboronic acid (10.2 g, 100 mmol) in anhydrous diethyl ether (100 mL).

• Add (+)-pinanediol (17.1 g, 100 mmol).

• Stir at room temperature for 12 hours.

• Dry over

  , filter, and concentrate.

• Checkpoint: Quantitative yield is expected. The product is stable and can be used without column chromatography.

Step 2: Homologation (Insertion of )

• Dissolve the pinanediol ester (from Step 1) and

  (1.2 eq) in anhydrous THF under Argon. Cool to -100°C (liquid /EtOH bath).

• Add LDA (1.1 eq) dropwise over 20 minutes down the side of the flask to precool the solution.

• Stir for 10 minutes at -100°C.

• Add anhydrous

  (0.5–1.0 eq, dissolved in THF) slowly.

• Allow the reaction to warm naturally to room temperature over 4–6 hours.

  • Mechanism:[3][2][4][5] The "ate" complex rearranges with inversion of configuration at the migration terminus, but the chiral auxiliary dictates the absolute stereochemistry.

• Workup: Quench with saturated

  , extract with ether, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc 95:5).

  • Target:

    -chloro boronic ester.[6][7]

Step 3: Stereospecific Amination

• Dissolve the

  -chloro boronic ester in anhydrous THF. Cool to -78°C.

• Add LiHMDS (Lithium hexamethyldisilazide, 1.1 eq).

• Allow to warm to room temperature overnight.

  • Note: This forms the N-bis(trimethylsilyl) protected amine with inversion of configuration (restoring the original stereochemistry relative to the auxiliary).

• Desilylation: Cool to 0°C and add anhydrous HCl (4M in dioxane, 3 eq). Stir for 2 hours.

• Concentrate to obtain the

  -aminoboronic acid pinanediol ester hydrochloride salt.

Figure 2: The Matteson Homologation workflow ensures high diastereoselectivity through the use of a chiral auxiliary and low-temperature lithiation.

Core Protocol B: Peptide Coupling

Coupling the peptide backbone to the

-aminoboronic acid is prone to epimerization at the -carbon of the boronate. Standard basic conditions can cause proton abstraction due to the electron-withdrawing nature of the boronate ester.

Optimized Coupling Conditions

• Recommended Method: Mixed Anhydride or TBTU/DIPEA (controlled).

• Solvent: DMF or DCM (anhydrous).

• Base: DIPEA (Diisopropylethylamine).[8] Avoid stronger bases.

Protocol:

• Dissolve the N-protected amino acid (e.g., Boc-Phe-OH) in dry DMF.

• Add TBTU (1.1 eq) and DIPEA (2.5 eq). Stir for 5 minutes to activate.

• Add the

  -aminoboronic acid pinanediol ester hydrochloride (1.0 eq).

• Stir at 0°C for 1 hour, then room temperature for 2 hours.

  • Why 0°C? Lower temperature suppresses racemization rates significantly more than it suppresses the coupling rate.

• Workup: Dilute with EtOAc, wash with 1N HCl (rapidly), saturated

  , and brine.

  • Note: Boronic esters are relatively stable to brief acid/base washes, but prolonged exposure should be avoided.

Core Protocol C: Deprotection and Purification

The pinanediol group is exceptionally stable and does not hydrolyze under standard acidic conditions (like TFA) used to remove Boc groups. It requires a transesterification "trick."

The Transesterification Method (Biphasic)

This method uses a sacrificial boronic acid (isobutylboronic acid) to "swap" with the pinanediol.

• Dissolve the Pinanediol-protected inhibitor in Methanol/Hexane (1:1 ratio).

• Add Isobutylboronic acid (5–10 eq) and 1N HCl (aqueous).

• Stir vigorously for 12–24 hours.

  • Mechanism:[3][2][4][5] The pinanediol preferentially forms an ester with the excess isobutylboronic acid (which accumulates in the hexane layer), liberating the target peptide boronic acid into the aqueous/methanol phase.

• Separate layers. Wash the aqueous/methanol layer with fresh hexane to remove residual pinanediol-isobutylboronate.

• Concentrate the aqueous phase.

Purification Challenges (The "Sticky" Boron)

Free boronic acids interact strongly with silanols on silica gel, leading to severe tailing and yield loss.

• Solution 1 (Reverse Phase): Use C18 HPLC with Water/Acetonitrile (+0.1% Formic Acid). Boronic acids often elute broadly due to the equilibrium between the trigonal planar monomer and the boroxine trimer.

• Solution 2 (Normal Phase Additives): If using silica, add 1% Acetic Acid to the eluent to suppress silanol interactions.

• Solution 3 (Crystallization): For scale-up, crystallization from EtOAc/Hexane or water/acetone is superior to chromatography.

Analytical Validation

NMR Characterization

Boronic acids in solution exist as an equilibrium mixture of the monomer (

), the dimer, and the cyclic trimer (boroxine).

• Observation:

  NMR may show broadened peaks or multiple sets of signals.

• Fix: Add a small amount of

  to the NMR solvent (e.g., or DMSO- ) to shift the equilibrium entirely to the monomeric boronate species.

Enzyme Inhibition Assay ( Determination)

Method: Progress Curve Analysis (for slow-binding inhibitors).

• Buffer: 50 mM HEPES pH 7.5, 0.1 mg/mL BSA (prevents non-specific binding).

• Substrate: Fluorogenic peptide (e.g., Suc-LLVY-AMC for chymotrypsin-like activity).

• Protocol:

  • Incubate Enzyme + Inhibitor (various concentrations) for 30–60 minutes to reach equilibrium.

  • Add Substrate and monitor fluorescence (

    ).

• Calculation: Fit the initial velocities (

  ) vs. Inhibitor concentration to the Morrison equation for tight-binding inhibitors.

References

• Matteson, D. S., & Sadhu, K. M. (1983). Boronic Ester Homologation with 99% Chiral Selectivity. Journal of the American Chemical Society.[9] Link

• Adams, J., et al. (1998). Potent and selective inhibitors of the proteasome: dipeptidyl boronic acids. Bioorganic & Medicinal Chemistry Letters. Link

• Cativiela, C., & Ordóñez, M. (2016). Synthesis of α-aminoboronic acids.[2][6][10][11] Chemical Society Reviews.[10] Link

• Hall, D. G. (Ed.). (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH.[7] Link

• Kettner, C. A., & Shenvi, A. B. (1984). Inhibition of the Serine Proteases Leukocyte Elastase, Pancreatic Elastase, Cathepsin G, and Chymotrypsin by Peptide Boronic Acids. Journal of Biological Chemistry. Link

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. CN103897028A - Synthesis method of bortezomib - Google Patents [patents.google.com]
• 3. Synthesis of a Novel Boronic Acid Transition State Inhibitor, MB076: A Heterocyclic Triazole Effectively Inhibits Acinetobacter-Derived Cephalosporinase Variants with an Expanded-Substrate Spectrum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Processes For The Synthesis Of Bortezomib And Intermediates For Use [quickcompany.in]
• 6. Synthesis of α-aminoboronic acids - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00886G [pubs.rsc.org]
• 7. universaar.uni-saarland.de [universaar.uni-saarland.de]
• 8. bachem.com [bachem.com]
• 9. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 10. Synthesis of α-aminoboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: Functionalization of the Primary Amine on 3-Amino-5-(benzylcarbamoyl)phenylboronic acid

[1]

Executive Summary & Strategic Overview

The molecule 3-Amino-5-(benzylcarbamoyl)phenylboronic acid represents a high-value scaffold in medicinal chemistry, particularly for the development of covalent inhibitors (targeting Ser/Thr residues via the boron) and PROTAC linkers.[1]

However, its functionalization presents a chemoselectivity paradox :

• The Target: An electron-deficient aniline (

  ), deactivated by the meta-positioned electron-withdrawing amide and boronic acid groups.[1]

• The Liability: The boronic acid (

  ) is Lewis-acidic, prone to dehydration (boroxine formation), and sensitive to oxidation.[1] It complicates purification due to strong interactions with silica gel.

This guide provides two validated workflows to functionalize the primary amine without compromising the boronic acid or the benzylamide moiety.

The Decision Matrix: Direct vs. Protected Routes

Before beginning, select your route based on purification requirements:

• Route A (Direct Functionalization): Best for simple acylations where the product precipitates or can be purified via reverse-phase HPLC.[1] High risk on silica columns.

• Route B (Pinacol Protection - Recommended): Converts the boronic acid to a boronate ester (Bpin).[1] This renders the molecule lipophilic, stable to flash chromatography, and compatible with a wider range of amine-modification conditions.

Chemical Stability & Handling

• Boroxine Equilibrium: In solid state and non-aqueous solvents, this molecule exists in equilibrium with its trimeric anhydride (boroxine). This affects stoichiometry.[1][2][3] Always assume the commercial solid is a mixture and calculate molarity based on the monomeric molecular weight (approx. 270.09 g/mol ), but expect slight mass deviations.

• Solubility: Soluble in DMSO, DMF, and MeOH. Limited solubility in DCM/Chloroform unless pinacol-protected.

• Mass Spectrometry Artifacts: In LC-MS (MeOH carrier), expect to see the methyl-boronate ester adducts

  or , rather than the free acid parent ion.

Workflow Visualization

Caption: Workflow decision tree emphasizing the Pinacol Protection strategy for robust purification on silica gel.

Protocol B: The "Protected" Route (Recommended)

This route protects the boronic acid as a pinacol ester, allowing standard organic synthesis and silica gel purification.

Step 1: Pinacol Protection

Objective: Convert

to to improve solubility and allow flash chromatography.[1]

Reagents:

• Substrate (1.0 equiv)

• Pinacol (1.1 equiv)

• Anhydrous MgSO₄ (2.0 equiv) or Molecular Sieves (4Å)

• Solvent: Anhydrous THF or DCM

Procedure:

• Dissolve 3-Amino-5-(benzylcarbamoyl)phenylboronic acid in anhydrous THF (0.1 M).

• Add Pinacol (1.1 equiv) and MgSO₄ (2.0 equiv).[1]

• Stir at Room Temperature (RT) for 4–12 hours.

  • Monitoring: Check via TLC.[1][4][5][6] The B(pin) ester is usually less polar (higher Rf) than the free acid. Stain with KMnO₄ (boron species often do not stain well with UV alone if the chromophore is weak, but this molecule has an aniline/amide).

• Filter off the solids (MgSO₄) and concentrate the filtrate in vacuo.

• Result: Quantitative conversion to the boronate ester. Usually clean enough to proceed without purification.[1]

Step 2: Amide Coupling (Acylation)

Objective: Attach a carboxylic acid (R-COOH) to the aniline amine.[1]

Reagents:

• Carboxylic Acid Payload (1.2 equiv)

• HATU (1.2 equiv)

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

• Solvent: DMF (anhydrous)

Procedure:

• Dissolve the Carboxylic Acid (1.2 equiv) in DMF.[1]

• Add HATU (1.2 equiv) and DIPEA (1.5 equiv).[1] Stir for 5 minutes to activate the acid.

• Add the Pinacol-protected Aniline (from Step 1) (1.0 equiv).[1]

• Add remaining DIPEA (1.5 equiv).[1]

• Stir at RT for 2–16 hours.

  • Note: As this is an electron-deficient aniline, reaction times may be longer than standard alkyl amines.[1] Heating to 40°C may be required for sterically hindered acids.

• Workup: Dilute with EtOAc, wash with saturated NaHCO₃, water, and brine.

• Purification: Flash chromatography (Hexane/EtOAc). The B(pin) group makes this behave like a standard organic molecule.

Protocol A: Direct Reductive Amination[7]

Use this protocol if you wish to attach an alkyl group (R-CHO) without protecting the boronic acid.[1] Note that free boronic acids can sometimes inhibit reducing agents or form complexes, but STAB (Sodium Triacetoxyborohydride) is generally compatible.

Reagents:

• Aldehyde (1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (2.0 equiv)

• Acetic Acid (catalytic to 1.0 equiv)

• Solvent: DCE (1,2-Dichloroethane) or THF[1]

Procedure:

• Suspend 3-Amino-5-(benzylcarbamoyl)phenylboronic acid in DCE (0.1 M).

• Add the Aldehyde (1.2 equiv).[1]

• Add Acetic Acid (1.0 equiv).[1] This helps solubilize the boronic acid and activates the imine formation.

• Stir for 1 hour at RT to allow imine formation.

• Add STAB (2.0 equiv) in one portion.[1]

• Stir at RT overnight.

• Quench: Add saturated aqueous NaHCO₃ carefully.

• Purification:

  • Do NOT use Silica Gel.[1] The free boronic acid will stick.[1]

  • Use Reverse Phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).[1]

  • Alternatively, if the product is hydrophobic, extract into EtOAc, but expect yield loss during column chromatography unless specialized "diol-functionalized" silica is used.

Analytical Data & QC Standards

When validating the functionalized product, look for these specific markers.

Analytical Method	Diagnostic Signal (Protected Bpin)	Diagnostic Signal (Free Acid)	Notes
1H NMR	δ 1.3 ppm (s, 12H) : The distinct singlet of the four methyl groups on the pinacol ring.[1]	Absent. Broad peaks for -B(OH)2 may appear >8 ppm but are exchangeable with D2O.[1]	The amide -NH- typically appears around 8.5-9.0 ppm.[1]
11B NMR	δ ~30 ppm : Broad singlet.	δ ~28-30 ppm : Broad singlet.[1]	11B is broad due to quadrupolar relaxation.[1] Useful to confirm Boron is still attached.
LC-MS	corresponds to the ester mass.[1]	Artifacts: Often sees (Methyl ester) or (Dimethyl ester) if MeOH is used.[1]	Critical: Do not mistake the methyl ester artifact for an impurity.

Troubleshooting & FAQs

Q: The reaction yield is low during amide coupling (Route A).

• Cause: The boronic acid might be forming a mixed anhydride with the carboxylic acid payload, or the "zwitterionic" character of the amino-boronic acid is reducing nucleophilicity.

• Fix: Switch to Route B (Pinacol Protection) . The esterification removes the acidic proton and prevents zwitterion formation, restoring the nucleophilicity of the aniline.

Q: I cannot elute my product from the silica column.

• Cause: Free boronic acids interact with the silanols on the silica surface.

• Fix: Add 1% Triethylamine to your eluent (if the product is stable to base) or, preferably, use the Pinacol Protected route. If you must purify the free acid, use Reverse Phase (C18) silica.

Q: Can I use Suzuki coupling after functionalizing the amine?

• Yes. The amide/amine linkage formed at the 3-position is stable to standard Suzuki conditions (Pd catalyst, Base, Heat). In fact, functionalizing the amine first allows you to use the boronic acid as a "diversity handle" in the final step of library synthesis.

References

• Boronic Acid Protection Strategies

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443.[1] Link

  • Detail: Discusses the stability and purification advantages of Pinacol esters over free boronic acids.

• Amide Coupling in the Presence of Boron

  • Gernigon, N., et al. (2012).[7] Boronic Acid-Catalyzed Amidation.[1][2][7][8][9] The Journal of Organic Chemistry, 77(19), 8386–8400. Link

  • Detail: While focusing on catalysis, this establishes the compatibility of amide bonds with boronic acid moieties.[2][7][10]

• Reductive Amination Standards

  • Abdel-Magid, A. F., et al. (1996).[1][11] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][12] The Journal of Organic Chemistry, 61(11), 3849-3862. Link

  • Detail: The foundational protocol for STAB-mediated reductive amination, compatible with electron-deficient anilines.[1]

• Purification of Boronic Acids

  • Hitosugi, S., et al. (2012). A Facile Chromatographic Method for Purification of Pinacol Boronic Esters.[1][4] Chemistry Letters, 41(9), 972-973.[1] Link[5]

  • Detail: Validates the silica stability of Pinacol esters compared to free acids.

Sources

• 1. 3-Aminophenylboronic acid | C6H8BNO2 | CID 92269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 3. pubs.acs.org [pubs.acs.org]
• 4. academic.oup.com [academic.oup.com]
• 5. reddit.com [reddit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Amide synthesis by acylation [organic-chemistry.org]
• 8. thieme-connect.com [thieme-connect.com]
• 9. osti.gov [osti.gov]
• 10. Organoboron catalysis for direct amide/peptide bond formation - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC02994A [pubs.rsc.org]
• 11. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Bioconjugation techniques using boronic acid-diol interactions

Abstract

The reversible covalent interaction between boronic acids and 1,2- or 1,3-cis-diols offers a unique chemical handle for biomolecular separation and conjugation.[1][2][3] Unlike irreversible "click" chemistries (e.g., azide-alkyne), boronic acid ligation is dynamic, pH-dependent, and bioorthogonal. This guide details the mechanistic underpinnings of this chemistry and provides two distinct protocols: (1) Glycoprotein Enrichment (exploiting reversibility) and (2) Stable Bioconjugation using the Salicylhydroxamic Acid (SHA) system.

Mechanistic Foundations

The utility of boronic acids lies in their ability to interconvert between a neutral trigonal planar form (

) and an anionic tetrahedral form ( ).[4]

• The pKa Switch: Boronic acids are Lewis acids.[5] In aqueous media, they accept a hydroxide ion to become the boronate anion.

• Diol Binding: The tetrahedral boronate anion binds cis-diols (found in sugars like mannose, ribose, and galactose) with significantly higher affinity than the neutral trigonal form.

• The "Tris" Trap: Common buffers containing 1,2-diols (e.g., Tris/THAM) competitively inhibit this interaction and must be avoided.

Key Equilibrium:

Strategic Reagent Selection

Success depends on matching the boronic acid's pKa to your experimental pH.

Reagent Class	Structure	Typical pKa	Optimal Binding pH	Application
Phenylboronic Acid (PBA)	Simple aromatic ring	~8.8	pH 8.5 – 9.5	Standard glycoprotein enrichment.
Fluorinated PBA	Electron-withdrawing groups	~7.2 – 7.8	pH 7.4	Physiological pH binding.
Benzoboroxoles	Cyclic hemiester	~7.2	pH 7.4	High-affinity sugar binding at neutral pH.
SHA-PBA System	Salicylhydroxamic Acid	N/A (Complex)	pH 6.0 – 9.0	Irreversible/Stable bioconjugation.

Visualization of Pathways

The following diagram illustrates the critical pH-dependent equilibrium and the workflow for affinity enrichment.

Figure 1: The pH-driven equilibrium shift from neutral boronic acid to the active boronate anion, which captures cis-diols.

Protocol A: Glycoprotein Enrichment (Affinity Chromatography)

Objective: Isolate glycosylated proteins (e.g., antibodies, membrane receptors) from complex cell lysates. Mechanism: Reversible binding of PBA-agarose to sialic acid or mannose residues.

Materials

• Resin: m-Aminophenylboronic acid-agarose (immobilized PBA).

• Binding Buffer: 50 mM HEPES, 150 mM NaCl, pH 8.5 (Note: High pH ensures PBA is anionic).

• Wash Buffer: 50 mM HEPES, 150 mM NaCl, pH 8.5.

• Elution Buffer: 100 mM Sorbitol in 50 mM HEPES, pH 8.5 (Competitive Elution) OR 100 mM Acetate, pH 4.5 (Acidic Elution).

Step-by-Step Methodology

• Column Preparation:

  • Pack 1 mL of PBA-agarose resin into a gravity-flow column.

  • Equilibrate with 10 column volumes (CV) of Binding Buffer .

• Sample Loading:

  • Adjust sample (lysate/serum) to pH 8.5 using 1M NaOH or by dialysis against Binding Buffer.

  • Load sample onto the column at a slow flow rate (0.5 mL/min) to maximize contact time.

• Washing:

  • Wash with 10 CV of Wash Buffer to remove non-glycosylated proteins. Monitor UV absorbance (A280) until baseline is reached.

• Elution (The Critical Step):

  • Option A (Gentle): Apply 5 CV of Sorbitol Elution Buffer . Sorbitol is a 1,2-diol that outcompetes the glycoprotein for the boronate binding site.

  • Option B (Harsh): Apply 5 CV of Acetate pH 4.5. This protonates the boronate anion, collapsing the complex (see Figure 1).

• Recovery:

  • Immediately neutralize acidic fractions if Option B was used. Desalt fractions to remove sorbitol if Option A was used.

Protocol B: Stable "Click" Conjugation (SHA-PBA)

Objective: Permanently label a protein with a fluorophore or drug payload using the Salicylhydroxamic Acid (SHA) system. Mechanism: SHA forms an exceptionally stable, semi-irreversible complex with phenylboronic acid, unlike simple sugars.

Materials

• Protein A: Target antibody/enzyme.[6]

• Reagent A: NHS-PEG4-Phenylboronic Acid (NHS-PBA).

• Reagent B: SHA-functionalized Fluorophore (e.g., SHA-FITC).

• Conjugation Buffer: 50 mM Sodium Phosphate, pH 7.4 (Physiological pH is acceptable for SHA binding).

Step-by-Step Methodology

• Functionalization of Protein A:

  • Dissolve Protein A at 2 mg/mL in Conjugation Buffer.

  • Add 10-fold molar excess of NHS-PBA (dissolved in dry DMSO).

  • Incubate for 1 hour at Room Temperature (RT).

  • Remove excess NHS-PBA via Zeba Spin Desalting Column (7K MWCO).

• Conjugation (The "Click" Step):

  • Add 5-fold molar excess of SHA-Fluorophore to the PBA-modified protein.

  • Incubate for 60 minutes at RT.

  • Note: The SHA moiety coordinates with the boron atom, forming a stable 6-membered ring structure that resists dissociation.

• Purification:

  • Perform size-exclusion chromatography (SEC) or dialysis to remove unbound SHA-fluorophore.

• Validation:

  • Measure A280 (Protein) and A495 (FITC). Calculate Degree of Labeling (DOL).

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Low Binding Efficiency	pH < pKa of Boronic Acid	Increase pH to 8.5–9.0 or switch to Benzoboroxole ligands for neutral pH binding.
No Binding Observed	Buffer Interference	CRITICAL: Ensure no Tris, Ethanolamine, or Glycerol is present in buffers. Use Phosphate, HEPES, or MOPS.
Elution Failure	Binding too strong	If using Sorbitol, increase concentration to 500 mM. If using acid, drop pH to 3.0 (briefly).
Precipitation	Hydrophobic Boronic Acid	Use PEGylated linkers (e.g., NHS-PEG4-PBA) to improve solubility of the modified protein.

References

• Brooks, W. L. A., & Sumerlin, B. S. (2016). Synthesis and Applications of Boronic Acid-Containing Polymers: From Materials to Medicine. Chemical Reviews, 116(3), 1375–1397.

• Stolowitz, M. L., et al. (2001). Phenylboronic Acid-Salicylhydroxamic Acid Bioconjugates. 1. A Novel Boronic Acid Complex for Protein Immobilization.[6] Bioconjugate Chemistry, 12(2), 229–239.

• Hall, D. G. (2011). Structure, Properties, and Preparation of Boronic Acid Derivatives.

• Li, D., et al. (2013).[2] Boronic Acid-Based Approach for Separation and Immobilization of Glycoproteins and Its Application in Sensing.[1][2] International Journal of Molecular Sciences, 14(11).

• Adamczyk-Woźniak, A., et al. (2015). Benzoxaboroles – Old compounds with new applications. Journal of Organometallic Chemistry, 798, 78-98.

Sources

• 1. xiamenbiotime.com [xiamenbiotime.com]
• 2. Boronic Acid-Based Approach for Separation and Immobilization of Glycoproteins and Its Application in Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Boronic acids as building blocks for the construction of therapeutically useful bioconjugates - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C9CS00184K [pubs.rsc.org]
• 5. Phenylboronic acid - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification of Amphoteric Amino-Boronic Acids

From the desk of a Senior Application Scientist

Welcome to the technical support center. As researchers and drug development professionals, we understand that synthesizing a novel amphoteric amino-boronic acid is only half the battle. The unique physicochemical properties of these molecules—namely, the coexistence of a basic amino group and an acidic boronic acid moiety—present significant purification challenges. Their tendency to exist as zwitterions at physiological pH often leads to poor solubility in standard organic solvents and problematic interactions during chromatography.

This guide is structured to provide direct, actionable solutions to the common issues encountered in the lab. We will move beyond simple procedural lists to explain the underlying chemistry, empowering you to make informed decisions and troubleshoot effectively.

Troubleshooting Guide: Common Purification Problems

This section addresses specific, acute problems you might be facing during an experiment.

Question 1: My compound streaks severely on a standard silica gel column and shows very poor recovery. What is happening and how can I fix it?

Answer: This is the most common issue researchers face. The problem is twofold:

• Strong Polar Interactions: The zwitterionic nature of your compound, along with the free amino group, leads to exceptionally strong, often irreversible, binding to the acidic silanol groups (Si-OH) on the surface of standard silica gel. This causes the severe streaking and poor mobility you're observing.

• On-Column Degradation: The Lewis acidic boron center can interact with silica, and the boronic acid moiety is susceptible to dehydration, forming cyclic trimeric anhydrides known as boroxines.[1] This can lead to multiple spots on a TLC plate and contributes to low recovery of the desired monomeric acid.

Solutions:

• Avoid Standard Silica Gel for Unprotected Compounds: As a rule of thumb, do not attempt to purify unprotected amphoteric amino-boronic acids on standard silica gel.

• Strategy 1: Chemical Protection (Recommended): The most robust solution is to mask the problematic functional groups.

  • Protect the amino group with a tert-Butyloxycarbonyl (Boc) or Fluorenylmethyloxycarbonyl (Fmoc) group.[2][3]

  • Protect the boronic acid as a pinacol ester.[1][4] This dual-protected molecule is significantly less polar, non-zwitterionic, and behaves predictably on standard silica gel. The protecting groups can be removed in a subsequent step under acidic conditions (e.g., TFA for Boc) or basic conditions (e.g., piperidine for Fmoc).

• Strategy 2: Modified Normal-Phase Chromatography: If you must use a silica-based method for a less polar analogue, use silica gel treated with boric acid. This saturates the active sites on the silica, reducing the over-adsorption of your boronic ester.[5]

Question 2: I'm using Reverse-Phase HPLC (RP-HPLC), but my peak shape is poor and my recovery is inconsistent. How can I optimize this?

Answer: RP-HPLC is a powerful tool for these compounds, but success hinges on controlling the ionization state of both the amino and boronic acid groups.

Causality: Poor peak shape (tailing or fronting) on C18 columns is typically caused by secondary ionic interactions between your charged analyte and residual, un-capped silanol groups on the stationary phase. Inconsistent recovery can be due to the compound's variable solubility in the mobile phase as the gradient changes.

Solutions:

• Use Mobile Phase Modifiers: You must control the pH to ensure a consistent charge state.

  • Low pH (Recommended): Add 0.1% trifluoroacetic acid (TFA) or formic acid to both your aqueous and organic mobile phases (e.g., Water and Acetonitrile). At a low pH (~2-3), the amino group will be fully protonated (-NH3+) and the boronic acid will be neutral (-B(OH)2), giving the molecule a consistent positive charge and improving its interaction with the stationary phase.[6]

  • High pH: Using a modifier like ammonium hydroxide can also work, where the amino group is neutral and the boronic acid is anionic. However, many silica-based C18 columns are not stable at high pH, so this must be done with a compatible column.

• Optimize the Gradient: A shallow gradient often improves resolution and peak shape for polar compounds.

• Consider Column Technology: Modern columns with advanced end-capping or hybrid particle technology (e.g., BEH) show fewer secondary interactions and provide better peak shapes for basic compounds.[6]

Question 3: I purified my compound by precipitating it at its isoelectric point, but now it's heavily contaminated with inorganic salts. How do I remove them?

Answer: This is a classic trade-off. Isoelectric point (pI) precipitation is excellent for removing organic impurities but introduces salts from the acid or base used for the pH adjustment.[7]

Solutions:

• Strategy 1: Ion-Exchange Chromatography (IEX): This is the ideal method for desalting zwitterionic compounds.[8]

  • Choose a cation-exchange resin (e.g., Dowex 50WX8).

  • Load your salt-contaminated compound onto the column in an acidic solution (e.g., 0.1 M HCl). The positively charged amino group will bind to the resin, while the neutral salts will wash through.

  • Elute your pure compound using a gradient of a volatile base, such as aqueous ammonia or ammonium bicarbonate. Lyophilization of the collected fractions will yield the pure, salt-free zwitterion.[7]

• Strategy 2: Dialysis or Size Exclusion Chromatography (SEC): If your molecule is significantly larger than the salt ions (e.g., a boronic acid-containing peptide), dialysis with an appropriate molecular weight cutoff (MWCO) membrane or SEC can effectively separate the compound from the salts.

• Strategy 3: Recrystallization: If you can find a solvent system where your compound is soluble but the salt is not (e.g., a hot water/ethanol mixture), recrystallization can be effective. This often requires significant screening and may lead to yield loss.[9][10]

Frequently Asked Questions (FAQs)

This section addresses broader, strategic questions about planning your purification workflow.

Question 4: What is the best overall purification strategy for a newly synthesized, unprotected amphoteric amino-boronic acid?

Answer: A multi-step strategy is almost always necessary. A robust, general-purpose workflow is as follows:

• Initial Cleanup via Isoelectric Precipitation: Perform a crude purification by dissolving your reaction mixture in dilute acid, filtering off any insoluble non-polar impurities, and then carefully adjusting the pH to the estimated isoelectric point to precipitate your product. This removes the bulk of organic side-products and unreacted starting materials.[7]

• Desalting and Final Purification via Chromatography:

  • Option A (High Purity): Use preparative RP-HPLC with a low-pH mobile phase modifier (0.1% TFA). This provides the highest resolution and purity. The resulting product will be a TFA salt.

  • Option B (Salt-Free Product): If a salt-free zwitterion is required, use ion-exchange chromatography as described in the troubleshooting section. This is excellent for removing salts and closely related impurities.[7][8]

The choice between HPLC and IEX often depends on the required final form of the compound (salt vs. zwitterion) and the available equipment.

Decision Workflow for Purification Strategy

The following diagram outlines a decision-making process for selecting a suitable purification method.

Caption: Decision tree for selecting a purification strategy.

Question 5: What are the best analytical methods to confirm the purity and identity of my final product?

Answer: A combination of methods is essential for full characterization.

• Purity Assessment (Quantitative):

  • LC-MS: Use a standardized analytical HPLC method (e.g., C18 column with a water/acetonitrile gradient containing 0.1% formic acid) coupled to a mass spectrometer. This will confirm the mass of your compound and, by integrating the peak area at a suitable wavelength (e.g., 214 nm for peptide bonds or a UV-active aromatic ring), determine its purity.

  • NMR Spectroscopy: Proton (¹H) NMR can reveal the presence of organic impurities, residual solvents, or protecting groups. Quantitative NMR (qNMR) can be used for an absolute purity assessment if an internal standard is used.

• Identity Confirmation (Qualitative):

  • High-Resolution Mass Spectrometry (HRMS): Provides an accurate mass measurement to confirm the elemental composition.

  • ¹¹B NMR: This is a crucial and often overlooked technique. It will give a signal characteristic of the boronic acid (typically a broad peak between 20-30 ppm) or a boronate ester (~30-35 ppm), confirming the integrity of the boron moiety.

  • FT-IR Spectroscopy: Can confirm the presence of key functional groups (e.g., N-H bends, B-O stretches).

For a comprehensive overview of analytical methods for amino acid impurities, see reference[11].

Comparative Summary of Purification Techniques

The table below summarizes the primary purification techniques discussed, allowing for a direct comparison based on key performance metrics.

Technique	Principle	Advantages	Disadvantages	Best Suited For
Reverse-Phase HPLC	Partitioning based on hydrophobicity.	High resolution and purity; widely applicable; excellent for analytical QC.	Requires specialized equipment; final product is often a salt (e.g., TFA); can be costly at scale.	High-purity final compounds for biological testing; separation of closely related analogues.[6]
Ion-Exchange (IEX)	Separation based on net charge.	Excellent for desalting; yields a salt-free zwitterion; high capacity.	Lower resolution than RP-HPLC for similar isomers; requires buffer exchange or lyophilization.	Desalting after pI precipitation; purification of highly polar compounds.[7][8]
Isoelectric Precipitation	Minimized solubility at net-zero charge.	Simple, fast, and scalable; effective for crude bulk purification.	Often inefficient with low recovery; product is contaminated with salts; does not separate closely related impurities.[7][10]	Initial, crude cleanup of a reaction mixture before a final chromatographic step.
Normal Phase (Modified)	Adsorption chromatography for protected derivatives.	Allows use of standard flash chromatography systems; good for less polar compounds.	Requires protection/deprotection steps; risk of degradation if silica is not properly treated.[5]	Purification of protected intermediates (e.g., Boc-amino, pinacol boronate).

Detailed Experimental Protocol: Purification via Ion-Exchange Chromatography

This protocol provides a step-by-step guide for the purification and desalting of a crude, salt-contaminated amphoteric amino-boronic acid.

Objective: To obtain a pure, salt-free zwitterionic compound from a crude solid.

Workflow Diagram

Caption: Workflow for ion-exchange purification.

Methodology:

• Resin Preparation:

  • Take a strongly acidic cation-exchange resin (e.g., Dowex® 50WX8, 100-200 mesh) and wash it thoroughly with deionized water to remove any preservatives.

  • Convert the resin to the protonated (H+) form by washing with 2-3 column volumes of 1 M HCl.

  • Wash with deionized water until the eluent is neutral (pH ~7). The resin is now ready.

• Column Packing:

  • Prepare a slurry of the H+ form resin in deionized water and pour it into a suitable chromatography column. Allow the resin to pack under gravity, ensuring no air bubbles are trapped.

• Sample Preparation & Loading:

  • Dissolve the crude, salt-contaminated compound in a minimal amount of acidic water (e.g., pH 2-3 with HCl). This ensures the amino group is fully protonated.

  • Carefully load the solution onto the top of the packed resin bed.

• Washing (Salt Removal):

  • Wash the column with 3-5 column volumes of deionized water. This will elute the inorganic salts while your positively charged compound remains bound to the resin. Monitor the conductivity of the eluent; it should drop to the baseline level of the deionized water.

• Elution:

  • Elute the bound product using a stepwise or linear gradient of aqueous ammonia, starting from a low concentration (e.g., 0.1 M) up to 1-2 M. The ammonia neutralizes the amino group, releasing it from the resin.

• Fraction Analysis and Workup:

  • Collect fractions and analyze them by TLC (ninhydrin stain) or LC-MS to identify those containing the pure product.

  • Pool the pure fractions.

  • Freeze the pooled fractions and lyophilize (freeze-dry) to remove the water and volatile ammonium hydroxide. The final product will be the pure, salt-free zwitterionic amino-boronic acid.

This self-validating protocol ensures that salts are removed before the target compound is eluted, providing a high-purity product in its desired zwitterionic form.

References

• D. G. Hall, Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials, 2nd ed., Wiley-VCH, 2011. [URL: https://onlinelibrary.wiley.com/doi/book/10.1002/9783527639328]
• Khan, R. A. et al. (2016). Discussion on "How to purify boronic acids/boronate esters?". ResearchGate. [URL: https://www.researchgate.
• Waters Corporation. (n.d.). Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. Waters Application Note. [URL: https://www.waters.com/nextgen/us/en/library/application-notes/2021/developing-a-separation-for-eleven-boronic-acids-using-maxpeak-premier-column-technology-on-an-arc-hplc-system.html]
• Tauran, Y. (2016). Synthesis and applications of aminoboronic acids. University of Toronto TSpace Repository. [URL: https://tspace.library.utoronto.ca/handle/1807/72791]
• González, A. Z., et al. (2016). Synthesis of α-aminoboronic acids. Chemical Society Reviews, 45(8), 2323-2365. [URL: https://pubs.rsc.org/en/content/articlelanding/2016/cs/c5cs00886g]
• Reddy, B. et al. (2008). Process for purification of boronic acid and its derivatives. Google Patents (WO2008032274A1). [URL: https://patents.google.
• Roque, A. C. A., et al. (2007). Challenges and opportunities in the purification of recombinant tagged proteins. Biotechnology Journal, 2(6), 757-775. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7163884/]
• Harnedy, P. A., & FitzGerald, R. J. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. Foods, 11(14), 2068. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9315995/]
• De Jong, M. R., et al. (2015). Selective on-line detection of boronic acids and derivatives in high-performance liquid chromatography eluates by post-column reaction with alizarin. Journal of Chromatography A, 1417, 63-70. [URL: https://pubmed.ncbi.nlm.nih.gov/26403487/]
• Reddit r/Chempros community discussion. (2022). Any tips for purification of two zwitterionic compounds? [URL: https://www.reddit.
• Chen, J., et al. (2023). Challenges and solutions for the downstream purification of therapeutic proteins. Frontiers in Bioengineering and Biotechnology, 11, 1205396. [URL: https://www.frontiersin.org/articles/10.3389/fbioe.2023.1205396/full]
• Albericio, F., & Isidro-Llobet, A. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. [URL: https://pubs.acs.org/doi/10.1021/cr800323s]
• Li, C., et al. (2019). Ice recrystallization inhibition mechanism of zwitterionic poly(carboxybetaine methacrylate). Physical Chemistry Chemical Physics, 21(34), 18639-18643. [URL: https://pubs.rsc.org/en/content/articlelanding/2019/cp/c9cp03504a]
• Singh, J., et al. (2011). An alternative method for the purity determination of boron by flame atomic absorption spectrometer (FAAS) using acid dissolution. Analytical Chemistry: An Indian Journal, 10(4). [URL: https://www.tsijournals.com/articles/an-alternative-method-for-the-purity-determination-of-boron-by-flame-atomic-absorption-spectrometer-faas-using-acid-dissolut.pdf]
• ResearchGate community discussion. (n.d.). Boronic Acids as Ligands for Affinity Chromatography. [URL: https://www.researchgate.
• Thermo Fisher Scientific. (n.d.). Overcoming Purification Challenges In Antibody Therapeutics Manufacturing. [URL: https://www.thermofisher.
• ResearchGate community discussion. (2020). How to desalt zwitterions? [URL: https://www.
• Kaur, M., et al. (2017). Synthesis of Boron-Containing Primary Amines. Molecules, 22(8), 1247. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6152286/]
• Shishkina, A. V., & Moskvin, A. L. (2022). Methods for Determining Individual Amino Acids in Biological Fluids. Biomedical Chemistry: Research and Methods, 5(2). [URL: https://biomedchem.press/pim/article/view/364]
• Hitosugi, S., et al. (2016). Facile Chromatographic Method for Purification of Pinacol Boronic Esters. Chemistry Letters, 45(10), 1214-1216. [URL: https://academic.oup.com/chemlet/article/45/10/1214/2552701]
• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. SciSpace. [URL: https://typeset.io/papers/amino-acid-protecting-groups-2p22k9l0r7]
• Cuevas-Zuviria, B., et al. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 84(8), 4473-4483. [URL: https://pubs.acs.org/doi/10.1021/acs.joc.8b03001]
• Nugrahani, I., & Ibrahim, S. (2017). Zwitterionic cocrystal. Journal of Applied Pharmaceutical Science, 7(10), 220-225. [URL: https://www.researchgate.
• University of Rochester. (n.d.). Recrystallization and Crystallization. [URL: https://www.sas.rochester.
• Guillarme, D., & Veuthey, J. L. (2006). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. LCGC Europe. [URL: https://www.chromatographyonline.com/view/strategies-purification-synthetic-products-pharmaceutical-industry-0]
• Liu, Z., & He, H. (2012). Synthesis and Applications of Boronate Affinity Materials: From Class Selectivity to Biomimetic Specificity. Accounts of Chemical Research, 45(12), 2167-2177. [URL: https://pubs.acs.org/doi/10.1021/ar300062w]
• Li, W., et al. (2015). Synthesis of biologically active boron-containing compounds. Acta Pharmaceutica Sinica B, 5(1), 33-41. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4629342/]
• BenchChem. (2025). Quantifying Methylboronic Acid Impurities: A Comparative Guide to Analytical Methods. [URL: https://www.benchchem.
• Chem-Station. (2016). Protecting Groups for Boronic Acids. [URL: https://www.chem-station.com/en/reactions-2/2016/05/protecting-groups-for-boronic-acids.html]
• LibreTexts Chemistry. (2021). 23.13: Protection of Amino Groups in Synthesis. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/23%3A_Organic_Compounds_of_Nitrogen/23.13%3A_Protection_of_Amino_Groups_in_Synthesis]
• Fossey, J. S., & James, T. D. (2010). Detection of Boronic Acids through Excited-State Intramolecular Proton-Transfer Fluorescence. Angewandte Chemie International Edition, 49(5), 963-965. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3836371/]
• Centro de Investigaciones Biológicas (CSIC). (n.d.). Sample Considerations. [URL: https://www.cib.csic.
• ResearchGate community discussion. (2024). How to purify boronate esters? [URL: https://www.researchgate.

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• 1. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]
• 4. Synthesis of α-aminoboronic acids - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00886G [pubs.rsc.org]
• 5. academic.oup.com [academic.oup.com]
• 6. waters.com [waters.com]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. scs.illinois.edu [scs.illinois.edu]
• 11. Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing boroxine anhydride formation during drying and storage

Ticket Subject: Minimizing Boroxine Anhydride Formation During Drying and Storage Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open

Executive Summary & Core Mechanism

The "Impurity" is often an Equilibrium State. Users frequently report inconsistent melting points, "failed" stoichiometry, or unexpected NMR spectra when working with boronic acids (

). In 90% of these cases, the substance has not degraded; it has dehydrated.

Boronic acids exist in a dynamic equilibrium with their cyclic trimeric anhydrides, known as boroxines (

).[1] This is not a degradation pathway (like protodeboronation or oxidation) but a reversible physical transformation driven by thermodynamics.

The Equilibrium Mechanism

The transformation releases three water molecules.[2] Therefore, any process that removes water (vacuum drying, heating, desiccated storage) drives the equilibrium toward the boroxine.

Figure 1: The reversible dehydration of boronic acids. Removing water (drying) drives the reaction right; adding water (ambient humidity or solvent) drives it left.

Troubleshooting Guide (FAQs)

Q1: "My melting point is 20°C higher than the literature value. Is my compound impure?"

Diagnosis: Likely Boroxine Formation.[3][4] Boroxines generally have significantly different melting points than their free acid counterparts. For example, Phenylboronic acid melts at ~216°C, whereas Triphenylboroxine melts at ~300°C. If your MP is high or the range is broad, you likely have a mixture of acid and anhydride.

• Action: Do not discard. Perform a "Mixed Melting Point" test with a known standard if available, or proceed to NMR validation.

Q2: "My Suzuki coupling yield is consistently 10-15% lower than expected."

Diagnosis: Stoichiometry Error. If you weigh 100 mg of "Boronic Acid" but it is actually 50% Boroxine, you are adding more moles of boron than you calculated (since Boroxine has a lower molecular weight per boron unit due to water loss).

• Correction: However, if the yield is lower, the issue might be that you are using anhydrous conditions where the boroxine cannot hydrolyze back to the active acid species in situ.

• Action: Ensure your solvent system includes a small amount of water (e.g., Dioxane/H2O 5:1) or use a base that generates hydroxide (e.g., KOH, NaOH) to facilitate hydrolysis.

Q3: "How do I distinguish Acid vs. Boroxine on NMR?"

Standard

NMR is often ambiguous because the R-group protons may not shift significantly.

• Method A (

  NMR): Look for the protons. In dry DMSO- , sharp singlets around 8.0–9.0 ppm indicate the acid. Broad or missing peaks suggest rapid exchange or anhydride formation.

• Method B (

  NMR - Recommended): This is the gold standard.

  • Boronic Acid: Typically appears at ~28–32 ppm .

  • Boroxine: Typically appears upfield at ~19–22 ppm (depending on the solvent and R-group).

Best Practices Protocols

Protocol A: Minimizing Formation During Drying

Goal: Remove solvent without stripping the structural water.

Method	Risk Level	Recommendation
High Vacuum / Oven (>40°C)	CRITICAL	Avoid. This guarantees boroxine formation.
Desiccator (P₂O₅)	HIGH	Avoid. Strong desiccants strip structural water.
Lyophilization (Freeze Drying)	MEDIUM	Acceptable if stopped immediately after ice sublimation.
Air Drying (Ambient)	LOW	Recommended. Dry on a filter funnel with suction until "free flowing," then stop.

The "Damp" Technique:

• Filter your solid product.

• Wash with a non-polar solvent (e.g., Hexanes/Heptane) to remove organic impurities.

• Pull air through the frit only until the solvent front disappears.

• Stop. Do not dry to constant weight under vacuum if the free acid is required.

Protocol B: Storage Strategy

Goal: Slow the kinetics of dehydration.

• Container: Use tightly sealed glass vials with Teflon-lined caps.

• Temperature: Store at 4°C to -20°C . Lower temperatures reduce the kinetic rate of dehydration, even if the equilibrium still favors it.

• Atmosphere: Do not store inside a desiccator with silica or Drierite. Ambient humidity in the headspace often helps maintain the acid form.

Protocol C: Recovery (Re-hydration)

Use this if you have accidentally dehydrated your batch and need the free acid.

• Dissolution: Dissolve the boroxine/mixture in a minimum amount of Acetone or THF.

• Hydrolysis: Add water dropwise until the solution turns slightly cloudy.

• Recrystallization: Gently warm to clarify, then let stand at room temperature (or 4°C). The boronic acid (which is less soluble in water than the organic solvent) will crystallize out as the thermodynamic product in the presence of excess water.

• Filtration: Filter and air-dry as per Protocol A.

Decision Logic for Researchers

Use this workflow to determine if your reagent requires remediation before use.

Figure 2: Decision tree for handling boronic acid/boroxine mixtures based on downstream application.

References

• Hall, D. G. (2011). Structure, Properties, and Preparation of Boronic Acid Derivatives.[1][4] In Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials.[5] Wiley-VCH.[6]

• Iovine, P. M., et al. (2010). Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers. Dalton Transactions.

• Snyder, H. R., et al. (1958). Organoboron Compounds.[5][7] The Anhydride of Phenylboronic Acid.[8] Journal of the American Chemical Society.

• Sigma-Aldrich Technical Bulletin. Handling and Storage of Boronic Acids.

• Beckett, J. D., et al. (2014). Vibrational Properties of Boroxine Anhydride and Boronate Ester Materials.[9][10] Chemistry of Materials.[9][10][11][12]

Sources

• 1. Thermodynamics of boroxine formation from the aliphatic boronic acid monomers R-B(OH)2 (R = H, H3C, H2N, HO, and F): a computational investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 3. reddit.com [reddit.com]
• 4. research.ed.ac.uk [research.ed.ac.uk]
• 5. Organoborons | Frontier Specialty Chemicals [frontierspecialtychemicals.com]
• 6. researchgate.net [researchgate.net]
• 7. Arylboronic acid or boronate synthesis [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 12. pubs.acs.org [pubs.acs.org]

Controlling pH to prevent hydrolysis of benzylcarbamoyl boronic acid derivatives

A Guide to Controlling pH for Optimal Stability and Prevention of Hydrolysis

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with benzylcarbamoyl boronic acid derivatives. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) to help you navigate the challenges of working with these compounds, specifically focusing on the critical aspect of preventing hydrolysis through pH control.

Section 1: The Science of Benzylcarbamoyl Boronic Acid Hydrolysis

Why is pH control so critical for benzylcarbamoyl boronic acid derivatives?

To understand how to prevent the hydrolysis of benzylcarbamoyl boronic acid derivatives, we must first delve into the fundamental chemistry of boronic acids in aqueous environments. Boronic acids exist in a pH-dependent equilibrium between two forms: a neutral, trigonal planar form (sp² hybridized boron) and an anionic, tetrahedral boronate form (sp³ hybridized boron).[1]

The trigonal form is a Lewis acid, readily accepting a hydroxide ion to form the tetrahedral boronate. The susceptibility of the carbon-boron (C-B) bond to cleavage, or hydrolysis, is significantly influenced by which of these forms is predominant in your solution.

Figure 1: The pH-dependent equilibrium between the trigonal boronic acid and the tetrahedral boronate form.

The pKa of the boronic acid is the pH at which the concentrations of the trigonal and tetrahedral forms are equal. At pH values below the pKa, the neutral trigonal form dominates, while at pH values above the pKa, the anionic tetrahedral form is the major species.[1] The stability of boronic esters to hydrolysis is also significantly influenced by pH, with accelerated hydrolysis often observed at physiological pH.[2]

How does the benzylcarbamoyl group influence stability?

The benzylcarbamoyl group (-CONHCH₂Ph) attached to the phenyl ring of the boronic acid plays a crucial role in its electronic properties and, consequently, its stability. While specific experimental pKa values for benzylcarbamoyl boronic acid derivatives are not widely published, we can infer its behavior from similar structures.

The amide group can exhibit both electron-withdrawing and electron-donating properties depending on its position and resonance effects. For substituents on a phenyl ring, the electronic effect is a key determinant of the boronic acid's pKa. Electron-withdrawing groups generally lower the pKa, making the boronic acid more acidic, while electron-donating groups raise the pKa.[3][4]

Crucially, an amide group, particularly when positioned ortho to the boronic acid, can form an intramolecular hydrogen bond with one of the boronic acid's hydroxyl groups. This interaction can stabilize the molecule, potentially influencing its reactivity and susceptibility to hydrolysis. Studies on o-acetamidophenylboronic acid have shown that such intramolecular interactions can stabilize the corresponding boronate esters against hydrolysis.[5]

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the handling and use of benzylcarbamoyl boronic acid derivatives in experimental settings.

FAQ 1: I am observing a steady decrease in the concentration of my benzylcarbamoyl boronic acid derivative in my aqueous buffer. What is happening and how can I prevent it?

Answer: You are likely observing hydrolysis of the carbon-boron bond. This is a common issue with boronic acids in aqueous solutions, especially if the pH is not optimized.

Troubleshooting Steps:

• Measure the pH of your solution: The first and most critical step is to accurately measure the pH of your buffer or experimental medium.

• Adjust the pH: Based on the general principles of boronic acid stability, you should aim for a pH that favors the more stable tetrahedral boronate form. While the exact pKa of your specific derivative may be unknown, a good starting point for many arylboronic acids is to maintain a pH slightly above neutral.

• Consider the buffer composition: Certain buffer components can interact with boronic acids. For instance, buffers containing diols (e.g., some biological buffers) can form boronate esters, which have their own stability profiles. It is advisable to use a non-interacting buffer system, such as phosphate or borate buffers, at your target pH.

FAQ 2: What is the ideal pH range for storing stock solutions of benzylcarbamoyl boronic acid derivatives?

Answer: For short-term storage of aqueous stock solutions, it is generally recommended to maintain a pH in the slightly alkaline range, typically between 7.5 and 8.5. This helps to ensure that the more stable tetrahedral boronate species is the predominant form. However, the optimal pH can be compound-specific. For long-term storage, lyophilization of the compound from a suitable buffer system is the preferred method to prevent hydrolysis.

FAQ 3: Can I use organic co-solvents to improve the stability of my compound?

Answer: Yes, using organic co-solvents can be an effective strategy. Reducing the water activity in the solution will slow down the rate of hydrolysis.

Recommended Co-solvents:

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Acetonitrile

It is important to ensure that the chosen co-solvent is compatible with your experimental system and does not interfere with downstream applications.

FAQ 4: My experiment requires a pH below 7. What precautions should I take?

Answer: Working at acidic pH will favor the trigonal boronic acid form, which can be more prone to certain degradation pathways.

Strategies for working at acidic pH:

• Minimize exposure time: Prepare fresh solutions immediately before use and minimize the time the compound spends in the acidic buffer.

• Use a boronic ester protecting group: If your experimental design allows, using a boronic ester, such as a pinacol ester, can provide temporary protection against hydrolysis. However, be aware that the ester itself can hydrolyze, so this is a time-dependent solution. The stability of boronic esters increases with steric hindrance around the ester.[6]

• Work at low temperatures: Hydrolysis is a chemical reaction with a rate that is dependent on temperature. Performing your experiment at a lower temperature (e.g., on ice) can significantly slow down the rate of degradation.

FAQ 5: How can I monitor the stability of my benzylcarbamoyl boronic acid derivative over time?

Answer: Regular monitoring of your compound's integrity is crucial. The two most common analytical techniques for this are:

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method can be developed to separate the parent boronic acid from its hydrolysis byproducts (e.g., the corresponding arene). A decrease in the peak area of the parent compound over time is indicative of degradation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H or ¹¹B NMR can be used to monitor the disappearance of the boronic acid signal and the appearance of signals from the hydrolysis products.

Section 3: Experimental Protocols

This section provides detailed step-by-step methodologies for key experiments related to controlling the pH and assessing the stability of benzylcarbamoyl boronic acid derivatives.

Protocol 1: Preparation of a pH-Optimized Aqueous Stock Solution

• Determine the target pH: Based on the information in this guide, select a target pH in the range of 7.5-8.5 for optimal stability.

• Prepare the buffer: Prepare a 50 mM phosphate buffer at the target pH. Ensure the buffer components are of high purity.

• Dissolve the compound: Accurately weigh the benzylcarbamoyl boronic acid derivative and dissolve it in a minimal amount of a suitable organic co-solvent like DMSO.

• Dilute into buffer: Slowly add the concentrated DMSO stock solution to the phosphate buffer while gently vortexing to ensure complete dissolution and avoid precipitation. The final concentration of DMSO should ideally be kept below 1% (v/v) if it might interfere with your experiment.

• Verify the final pH: After adding the compound, re-measure the pH of the final solution and adjust if necessary using dilute NaOH or HCl.

• Storage: Store the solution at 4°C for short-term use or in aliquots at -20°C or -80°C for longer-term storage. Avoid repeated freeze-thaw cycles.

Protocol 2: Monitoring Hydrolysis by HPLC

• Prepare samples: Prepare a solution of your benzylcarbamoyl boronic acid derivative in the aqueous buffer of interest at a known concentration.

• Set up the time course: Aliquot the solution into several vials and store them under the desired experimental conditions (e.g., specific temperature and pH).

• Inject at time zero: Immediately after preparation, inject an aliquot onto a suitable reversed-phase HPLC column (e.g., C18).

• Develop a separation method: Use a gradient of a suitable organic solvent (e.g., acetonitrile) in water, both containing a small amount of an acid modifier like 0.1% formic acid, to achieve good separation between the parent compound and its potential hydrolysis product.

• Monitor over time: At regular intervals (e.g., 1, 2, 4, 8, 24 hours), inject subsequent aliquots and record the chromatograms.

• Analyze the data: Quantify the peak area of the parent boronic acid at each time point. Plot the percentage of the remaining parent compound against time to determine the rate of hydrolysis.

Sources

• 1. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications [mdpi.com]
• 2. 123088-59-5|4-Carbamoylphenylboronic acid|BLD Pharm [bldpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. Acidity Constants of Boronic Acids as Simply as Possible: Experimental, Correlations, and Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. o-acetamidophenylboronate esters stabilized toward hydrolysis by an intramolecular O-B interaction: potential linkers for selective bioconjugation via vicinal diol moieties of carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Boronic acid–DMAPO cooperative catalysis for dehydrative condensation between carboxylic acids and amines - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Guide: HPLC Method Development for Boronic Acid Impurities

Executive Summary: The "Sticky" Problem

Boronic acids (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

) are ubiquitous intermediates in Suzuki-Miyaura cross-coupling reactions, a staple in modern pharmaceutical synthesis.[1] However, residual boronic acids are often classified as Potential Genotoxic Impurities (PGIs) , requiring trace-level quantification (often < 10 ppm) in the final Drug Substance (DS).

Developing HPLC methods for these compounds is notoriously difficult due to three physicochemical hurdles:

• Boroxine Equilibrium: Spontaneous dehydration into cyclic anhydrides (boroxines) leads to peak splitting and broadening.

• Silanol Interaction: Severe tailing caused by hydrogen bonding with free silanols on silica supports.

• Lewis Acidity: Tendency to coordinate with metal ions in the LC system hardware, causing recovery loss and carryover.

This guide moves beyond standard C18 screening to compare three field-proven strategies: High-pH Hybrid Particle Separation , Surface-Passivated Technologies , and Mobile Phase Complexation .

The Mechanistic Challenge

To solve the separation, one must understand the dynamic equilibrium occurring inside the column. Boronic acids are not static; they exist in a flux between the free acid, the ionized boronate anion, and the trimeric boroxine.

Diagram 1: Boronic Acid Equilibrium & Column Interactions

Caption: The dynamic equilibrium of boronic acids.[2] Dehydration leads to boroxines, while surface interactions cause tailing. High pH pushes the equilibrium toward the stable anion.

Comparative Analysis of Separation Strategies

We evaluate three distinct approaches. The choice depends on your detector (UV vs. MS) and the nature of your API.

Strategy Comparison Table

Feature	Method A: High pH / Hybrid C18	Method B: Surface Passivation (HPS)	Method C: Diol Complexation
Principle	Ionizes boronic acid ( ) to prevent boroxine formation.	Uses modified column hardware to prevent Lewis acid-metal chelation.	Adds sorbitol/catechol to mobile phase to form stable cyclic esters.
Column Type	Hybrid (e.g., XBridge) or High-pH Core-Shell (e.g., Poroshell HPH).	MaxPeak Premier (Waters) or similar bio-inert hardware.	Standard C18 or Phenyl-Hexyl.
Peak Shape	Excellent (Sharp, symmetrical).	Good (Reduces tailing significantly).	Excellent (Masks silanol interactions).
MS Compatibility	High ( is volatile).	High .	None/Low (Additives suppress ionization).
Primary Drawback	Silica hydrolysis if using non-hybrid columns.	Higher consumable cost.	Non-volatile additives contaminate LC systems.

Detailed Experimental Protocols

Method A: The Modern Standard (High pH)

Best for: LC-MS/MS quantification of impurities in basic drugs.

Rationale: Boronic acids are weak Lewis acids.[3] At high pH (

), they exist predominantly as the boronate anion. This prevents boroxine formation (which requires the neutral form) and repels the analyte from negatively charged silanols.

Protocol:

• Column: Agilent Poroshell HPH C18 or Waters XBridge BEH C18 (

  mm, sub-3 ).

• Mobile Phase A: 10 mM Ammonium Bicarbonate or 0.1% Ammonium Hydroxide in Water (pH ~10.0).

• Mobile Phase B: 100% Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Temperature:

  (Improves mass transfer).

• Detection: MS (ESI Negative Mode) or UV (210-254 nm).

Validation Data Point: In the analysis of Lumacaftor impurities, this method achieved a Limit of Quantification (LOQ) of 0.05 ppm for phenyl boronic acid impurities, with a linearity

[1].

Method B: The "Clean" Approach (HPS Technology)

Best for: Regulated environments requiring standard low-pH mobile phases.

Rationale: Boronic acids can chelate with iron or steel in the column frit and body. High Performance Surface (HPS) columns use barrier technology to eliminate this interaction without altering mobile phase chemistry.

Protocol:

• Column: Waters XSelect Premier HSS T3 (

  mm, 2.5 ).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Generic 5-95% B.

• Note: The HSS T3 phase provides superior retention for polar boronic acids compared to standard C18 [2].

Method C: The "Classic" Additive Trick

Best for: HPLC-UV (QC release) where MS is not required.

Rationale: Adding a cis-diol (like sorbitol) to the mobile phase forces the boronic acid into a stable cyclic ester. This complex is chromatographically well-behaved and does not tail.

Protocol:

• Column: Standard C18 (e.g., Zorbax Eclipse Plus).

• Mobile Phase A: 50 mM Phosphate buffer (pH 7.0) + 100 mM Sorbitol .

• Mobile Phase B: Acetonitrile.

• Caveat: Do NOT use with Mass Spectrometry. Sorbitol is non-volatile and will coat the source.

Method Development Decision Tree

Use this logic flow to select the correct starting point for your separation.

Diagram 2: Workflow Logic

Caption: Decision matrix for selecting the optimal separation strategy based on detection limits and API stability.

Troubleshooting & Optimization (Expert Insights)

Symptom: Double Peaks

• Cause: Slow interconversion between boronic acid and boroxine on the column timescale.

• Fix: Increase column temperature to

  to speed up kinetics, or switch to Method A (High pH) to force the monomeric anion form.

Symptom: Broad Tailing

• Cause: Lewis acid interaction with stainless steel frits.

• Fix: Passivate the LC system with 30% Phosphoric acid (overnight) or switch to PEEK-lined columns (Method B).

Symptom: Carryover

• Cause: Boronic acids stick to the needle seat.

• Fix: Use a needle wash with high pH (e.g., 50:50 MeOH:Water + 0.5%

  ).

References

• Chidella, K.S., Dasari, V.B. and Jayashree, A. (2021).[4] A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor . American Journal of Analytical Chemistry, 12, 74-86.[4]

• Waters Corporation. (2021).[3][4] Developing a Separation for Eleven Boronic Acids Using MaxPeak Premier Column Technology . Application Note 720007138.

• Agilent Technologies.[4] (2010).[5] Phenylboronic Acid (PBA) Solid Phase Extraction Mechanisms and Applications . Technical Guide.

• Liu, X. et al. (2012). Strategies for the analysis of highly reactive pinacolboronate esters . Journal of Chromatography A, 1235, 84-91.

Sources

• 1. waters.com [waters.com]
• 2. researchgate.net [researchgate.net]
• 3. edepot.wur.nl [edepot.wur.nl]
• 4. A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor [scirp.org]
• 5. agilent.com [agilent.com]

A Senior Application Scientist's Guide to 11B NMR: The Definitive Method for Validating Boronic Acid Purity and Coordination State

For researchers, medicinal chemists, and process scientists, the boronic acid motif is a cornerstone of modern chemistry, pivotal in everything from Suzuki-Miyaura cross-coupling reactions to the development of targeted therapeutics and glucose sensors. However, the very reactivity that makes boronic acids so valuable also renders them susceptible to degradation and complex equilibrium behaviors in solution. Ensuring the purity and understanding the precise coordination state of a boronic acid is not merely a matter of quality control; it is fundamental to achieving reproducible and predictable experimental outcomes.

While techniques like ¹H NMR and LC-MS provide essential information, they offer only an indirect view of the crucial boron center. For a direct, unambiguous assessment, ¹¹B Nuclear Magnetic Resonance (NMR) spectroscopy stands alone. The ¹¹B nucleus is highly sensitive to its local electronic environment, making its NMR chemical shift a powerful and precise reporter of its hybridization state, purity, and interactions.

This guide provides an in-depth, experience-driven comparison of how ¹¹B NMR serves as a self-validating system to confirm the integrity of your boronic acid reagents and products. We will explore the causal relationships between molecular structure and spectral output, detail field-proven experimental protocols, and present data to support why this technique should be an indispensable part of your analytical toolkit.

The Fundamental Principle: Hybridization Dictates Chemical Shift

The power of ¹¹B NMR in this context stems from a direct and predictable correlation: the chemical shift (δ) of the boron nucleus is dictated by its electronic symmetry and hybridization state. Boron-containing compounds exist primarily in two forms, and ¹¹B NMR can clearly distinguish between them.[1]

• Trigonal Planar (sp²-hybridized): This is the native state of a neutral boronic acid, R-B(OH)₂. The boron atom is electron-deficient, possessing a vacant p-orbital. This deshielded environment results in a characteristic downfield chemical shift, typically in the range of δ 26 to 30 ppm .[2] Due to the lower symmetry around the quadrupolar ¹¹B nucleus (spin I = 3/2), these signals are often broad.[2]

• Tetrahedral (sp³-hybridized): When the boronic acid's empty p-orbital accepts a pair of electrons from a Lewis base (like a hydroxide ion, an amine, or a diol), it becomes tetracoordinate. This increased electron density and higher symmetry create a more shielded environment. The result is a dramatic upfield shift to a range of δ 1 to 15 ppm , with the signal typically becoming much sharper.[2][3]

This fundamental dichotomy is the key to interpreting ¹¹B NMR spectra for boronic acids.

Caption: Workflow for quantitative purity assessment using ¹¹B NMR.

Part 2: Validating Coordination State and Reactivity

Beyond purity, ¹¹B NMR is unparalleled for confirming that a boronic acid is competent for its intended reaction, whether it's binding to a diol or interacting with a Lewis basic site on a protein.

The pH Titration Experiment: A Self-Validating Reactivity Assay

A boronic acid's ability to act as a Lewis acid is fundamental to its function. This can be directly observed and validated by monitoring the ¹¹B NMR spectrum as a function of pH.

• Mechanism: As the pH of an aqueous solution of a boronic acid is raised past its pKₐ, the equilibrium R-B(OH)₂ + OH⁻ ⇌ [R-B(OH)₃]⁻ shifts to the right. [3][4][5]* ¹¹B NMR Observation: This shift is visualized as the disappearance of the broad, downfield sp² signal (e.g., δ 29.2 ppm) and the concurrent appearance of a sharp, upfield sp³ signal from the anionic boronate (e.g., δ 3.2 ppm). [2]* Trustworthiness: This experiment is a self-validating system. Observing the expected upfield shift upon increasing pH provides definitive proof that the boronic acid is Lewis acidic and available for coordination. The absence of this change would indicate a non-reactive or degraded sample.

Monitoring Boronate Ester Formation: The Key to Sensing and Synthesis

The reversible covalent binding to diols is perhaps the most exploited property of boronic acids. ¹¹B NMR provides real-time, in-situ monitoring of this critical interaction.

• Mechanism: R-B(OH)₂ + Diol ⇌ Cyclic Boronate Ester + 2H₂O. This reaction converts the boron center from trigonal sp² to tetrahedral sp³. [6]* ¹¹B NMR Observation: Upon addition of a diol (e.g., catechol, glucose, or a diol-containing polymer) to a solution of the boronic acid under appropriate pH conditions, a new, sharp signal will appear in the upfield region (typically δ 5 to 15 ppm), corresponding to the newly formed tetrahedral boronate ester. [3][7]The original sp² signal of the free boronic acid will decrease in intensity.

• Expertise in Action: By integrating the signals for the free boronic acid and the boronate ester, one can determine binding constants and reaction kinetics, providing invaluable data for sensor design and reaction optimization. [2]

Caption: ¹¹B NMR distinguishes the key coordination states of a boronic acid.

Part 3: Field-Proven Experimental Protocols

Adherence to a robust experimental protocol is critical for obtaining high-quality, reproducible ¹¹B NMR data.

Protocol 1: Standard Purity Assessment

• Sample Preparation:

  • Accurately weigh ~10-20 mg of the boronic acid sample.

  • Transfer the solid to a quartz NMR tube . This is a critical step. Standard borosilicate glass tubes contain boron and will produce a very broad, interfering background signal. [3][8] * Add ~0.6 mL of a deuterated, anhydrous solvent (e.g., DMSO-d₆, CDCl₃). DMSO-d₆ is often preferred as it solubilizes both boronic acids and their corresponding boroxines well.

  • Cap and vortex until the sample is fully dissolved.

• Instrument Setup & Acquisition:

  • Instrument: Any modern NMR spectrometer with a broadband probe.

  • Reference: Use an external reference of Boron Trifluoride Etherate (BF₃·OEt₂) set to δ 0.0 ppm.

  • Key Parameters:

    • Pulse Program: A standard single-pulse (e.g., 'zg') experiment.

    • ¹H Decoupling: Use broad-band proton decoupling during acquisition.

    • Relaxation Delay (D1): For quantitative results, ensure a long delay of at least 5 times the longest T₁ of the boron nuclei in your sample. A D1 of 10-20 seconds is a safe starting point.

    • Number of Scans (NS): Typically 256 to 1024 scans are sufficient to achieve good signal-to-noise. [3]3. Processing:

  • Apply a standard exponential line broadening factor (e.g., 10-20 Hz) to improve the signal-to-noise of the typically broad signals.

  • Carefully phase and baseline correct the spectrum across a wide spectral width (e.g., from 50 ppm to -10 ppm).

  • Integrate all observed boron signals to calculate relative percentages.

Protocol 2: Monitoring Diol Binding

• Sample Preparation:

  • Prepare a stock solution of the boronic acid (e.g., 20 mM) in a suitable solvent system (e.g., 9:1 D₂O:DMSO-d₆). Adjust the pH to a value where binding is expected (often slightly below or at the pKₐ of the boronic acid). [2] * Acquire a baseline ¹¹B NMR spectrum of the free boronic acid.

• Titration:

  • Add a stoichiometric equivalent (or desired excess) of the diol to the NMR tube.

  • Mix thoroughly and allow the sample to equilibrate for a few minutes.

• Acquisition & Analysis:

  • Acquire a new ¹¹B NMR spectrum using the same parameters as the baseline.

  • Compare the two spectra. Look for the appearance of a new, upfield signal corresponding to the boronate ester and a decrease in the signal of the starting boronic acid.

Conclusion

References

• Leveraging ¹¹B NMR for Optimization of Boronic Acid–Diol Complexation: Insights for SERS-Based Diol Detection. Analytical Chemistry. [Link]

• ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry. [Link]

• A ¹¹B-NMR Method for the In Situ Monitoring of the Formation of Dynamic Covalent Boronate Esters in Dendrimers. Molecules. [Link]

• ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations. PubMed. [Link]

• Biomedical applications of ¹⁰B and ¹¹B NMR. PubMed. [Link]

• A ¹¹B-NMR Method for the In Situ Monitoring of the Formation of Dynamic Covalent Boronate Esters in Dendrimers. Semantic Scholar. [Link]

• ¹¹B NMR Chemical Shifts. San Diego State University Chemistry. [Link]

• CHAPTER 2: ¹¹B NMR and its uses in structural characterization of boronic acids and boronate esters. ResearchGate. [Link]

• ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry. [Link]

• ¹¹B-NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations - Supporting Information. Amazon S3. [Link]

• An efficient 2D ¹¹B–¹¹B solid-state NMR spectroscopy strategy for monitoring covalent self-assembly of boronic acid-derived compounds. RSC Publishing. [Link]

• Pushing the frontiers: boron-11 NMR as a method for quantitative boron analysis and its application to determine boric acid in commercial biocides. Analyst. [Link]

• ¹¹B NMR spectra for boric acid solutions containing chromotropic acid... ResearchGate. [Link]

• ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations. ResearchGate. [Link]

• A Solid-State ¹¹B NMR and Computational Study of Boron Electric Field Gradient and Chemical Shift Tensors in Boronic Acids and Boronic Esters. PubMed Central. [Link]

• Boron NMR. University of Ottawa. [Link]

• ¹¹B NMR Chemical Shift Predictions via Density Functional Theory and Gauge-Including Atomic Orbital Approach: Applications to Structural Elucidations of Boron-Containing Molecules. PubMed Central. [Link]

• ¹H and ¹¹B NMR Study of p-Toluene Boronic Acid and Anhydride. ResearchGate. [Link]

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A Researcher's Guide to X-ray Crystallography of Boronic Acid Complexes: A Case Study with 3-Amino-5-(benzylcarbamoyl)phenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, boronic acid derivatives, particularly benzoxaboroles and related phenylboronic acids, have emerged as a versatile class of compounds with significant therapeutic potential. Their ability to form reversible covalent bonds with serine hydrolases and other key biological targets makes them attractive candidates for inhibitor development. Among these, 3-Amino-5-(benzylcarbamoyl)phenylboronic acid represents a scaffold of interest, combining the reactive boronic acid moiety with functional groups that can be tailored for specific binding interactions.

This guide provides a comprehensive overview of the experimental workflow for determining the X-ray crystal structure of 3-Amino-5-(benzylcarbamoyl)phenylboronic acid in complex with a target protein. While, to date, no public crystal structures of this specific complex exist in the Protein Data Bank (PDB)[1], this document will serve as a practical manual for researchers venturing into this area. We will draw upon established protocols and comparative data from structurally similar compounds to illuminate the path from synthesis to a validated, high-resolution crystal structure.

Synthesis and Characterization of 3-Amino-5-(benzylcarbamoyl)phenylboronic acid

A robust and scalable synthesis of the target compound is the foundational step. Based on established methodologies for the synthesis of related acylamino phenylboronic acids, a plausible synthetic route is outlined below.[2]

Proposed Synthetic Pathway

Caption: Proposed synthesis of 3-Amino-5-(benzylcarbamoyl)phenylboronic acid.

Experimental Protocol: Synthesis

• Starting Material: Commercially available 3-Amino-5-bromophenylboronic acid serves as a suitable starting point.

• Carbonylation: A palladium-catalyzed carbonylation reaction introduces a carboxyl group at the 5-position. This is a well-established transformation in organic synthesis.

• Esterification: The resulting carboxylic acid can be converted to its methyl ester for purification and subsequent coupling.

• Amide Coupling: The methyl ester is then coupled with benzylamine using a standard peptide coupling reagent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of a non-nucleophilic base like diisopropylethylamine (DIPEA).

• Purification and Characterization: The final product should be purified by column chromatography and characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Crystallization of the Protein-Ligand Complex

Obtaining high-quality crystals is often the most challenging step in X-ray crystallography.[3] The two most common methods for crystallizing protein-ligand complexes are co-crystallization and soaking.[4][5]

Co-crystallization Workflow

Caption: Workflow for co-crystallization of a protein-ligand complex.

Experimental Protocol: Co-crystallization

• Protein Preparation: The target protein must be purified to homogeneity, typically >95% as assessed by SDS-PAGE.

• Ligand Preparation: A stock solution of 3-Amino-5-(benzylcarbamoyl)phenylboronic acid should be prepared in a suitable solvent, such as DMSO, at a high concentration.

• Complex Formation: The purified protein is incubated with a molar excess of the ligand (e.g., 1:5 or 1:10 protein to ligand ratio) for a sufficient time to allow complex formation.[6]

• Crystallization Screening: The protein-ligand complex is then subjected to high-throughput crystallization screening using commercially available screens that sample a wide range of precipitants, buffers, and salts. The hanging drop or sitting drop vapor diffusion methods are commonly employed.[3]

• Optimization: Initial crystal "hits" are optimized by systematically varying the concentrations of the precipitant, protein, and ligand, as well as the pH and temperature, to obtain diffraction-quality crystals.

Soaking

If crystals of the apo-protein (protein without the ligand) are already available, soaking is a simpler alternative.

• Prepare Soaking Solution: A solution containing the ligand at a concentration several times its expected binding affinity (Kd) is prepared in a cryo-protectant solution compatible with the apo-crystals.

• Soak Crystals: Apo-crystals are transferred to the soaking solution for a period ranging from minutes to hours.

• Flash-Cool: The soaked crystals are then flash-cooled in liquid nitrogen for data collection.

X-ray Diffraction Data Collection and Processing

Once suitable crystals are obtained, the next step is to collect X-ray diffraction data.[7][8]

Data Collection and Processing Workflow

Caption: General workflow for X-ray diffraction data collection and processing.

Key Steps in Data Collection and Processing:

• Data Collection: Crystals are typically cryo-cooled to 100 K to minimize radiation damage. Diffraction data are collected at a synchrotron source, which provides a high-intensity, tunable X-ray beam.

• Data Processing: The raw diffraction images are processed using software packages like XDS or HKL2000. This involves:

  • Indexing: Determining the unit cell parameters and crystal lattice symmetry.

  • Integration: Measuring the intensity of each diffraction spot (reflection).

  • Scaling and Merging: Placing all reflections on a common scale and merging redundant measurements.

Structure Determination and Refinement

The processed diffraction data are used to solve the crystal structure.

• Phase Determination: The "phase problem" is a central challenge in crystallography. For protein-ligand complexes where a structure of the apo-protein or a homologous protein is available, molecular replacement is the most common method for obtaining initial phases.

• Model Building: An initial model of the protein is built into the electron density map using software like Coot.[9] The ligand is then manually fitted into the remaining electron density in the binding site.

• Refinement: The initial model is refined against the experimental data using software such as PHENIX, REFMAC, or BUSTER.[9][10] This is an iterative process of adjusting atomic coordinates, B-factors (a measure of atomic motion), and occupancies to improve the agreement between the model and the data, while maintaining good stereochemistry.[11]

Table 1: Typical Refinement Parameters for a Protein-Ligand Complex

Parameter	Description	Typical Target Values
Resolution (Å)	A measure of the level of detail in the electron density map.	< 2.5 Å for detailed analysis
R-work / R-free (%)	Measures of the agreement between the model and the experimental data. R-free is calculated from a subset of reflections not used in refinement to monitor for overfitting.[11]	R-work < 20%, R-free < 25%
RMSD Bonds (Å)	Root-mean-square deviation from ideal bond lengths.	< 0.02 Å
**RMSD Angles (°) **	Root-mean-square deviation from ideal bond angles.	< 2.0°
Ramachandran Plot	Assesses the stereochemical quality of the protein backbone.	> 95% in favored regions, < 0.5% in outliers
Clashscore	The number of serious steric clashes per 1000 atoms.	< 10

Structure Validation and Deposition

Before a crystal structure is considered complete and ready for publication or use in drug design, it must be rigorously validated.[9][12]

• Validation Tools: A variety of tools are available for structure validation, including MolProbity, which checks for steric clashes, Ramachandran outliers, and other geometric issues. The Protein Data Bank (PDB) also has its own validation pipeline.[13]

• Electron Density Inspection: It is crucial to visually inspect the electron density map to ensure that the model is well-supported by the data, especially for the ligand and surrounding residues.

• Data Deposition: Once validated, the atomic coordinates and the experimental structure factors should be deposited in the Protein Data Bank (PDB) to make the structure publicly available to the scientific community.[1][14]

Comparative Analysis with Structurally Related Compounds

While no structure of a 3-Amino-5-(benzylcarbamoyl)phenylboronic acid complex is currently available, examining the crystal structures of related benzoxaborole and phenylboronic acid complexes can provide valuable insights into the expected binding modes and interactions.

Benzoxaborole Complexes

Benzoxaboroles are known to act as inhibitors of various enzymes, often by forming a covalent adduct with a catalytic serine residue. For example, the crystal structure of leucyl-tRNA synthetase in complex with a benzoxaborole inhibitor reveals the boron atom in a tetrahedral geometry, covalently bonded to the 2'-hydroxyl of the terminal adenosine of tRNA.

Phenylboronic Acid Complexes

Phenylboronic acids can also form covalent adducts with active site serines. Additionally, the phenyl ring and its substituents can engage in a variety of non-covalent interactions, such as hydrogen bonds and hydrophobic interactions, with the protein. The crystal structure of phenylboronic acid itself shows a planar molecule with hydrogen bonding between the boronic acid groups. In a protein complex, the amino and benzylcarbamoyl groups of the title compound would be expected to form specific hydrogen bonds and hydrophobic interactions that contribute to its binding affinity and selectivity. For instance, the crystal structure of 4-(methoxycarbonyl)phenylboronic acid reveals how the carbonyl group can participate in hydrogen bonding.

Table 2: Comparison of Crystallographic Data for Related Boronic Acid Derivatives

Compound Class	PDB Example(s)	Key Interactions	Boron Geometry
Benzoxaboroles	5JQ0	Covalent bond with catalytic zinc ion.[2]	Tetrahedral or trigonal bipyramidal
Phenylboronic Acids	Not applicable (no protein complex in PDB)	Expected to form covalent adducts with serine and engage in hydrogen bonding and hydrophobic interactions.	Trigonal planar (unbound), Tetrahedral (bound)

Conclusion

The determination of the X-ray crystal structure of 3-Amino-5-(benzylcarbamoyl)phenylboronic acid in complex with a target protein is a multi-step process that requires expertise in chemical synthesis, protein biochemistry, and crystallography. This guide provides a comprehensive roadmap for researchers, from the synthesis of the compound to the validation and deposition of the final structure. By leveraging established protocols and drawing insights from the structures of related compounds, scientists can successfully elucidate the structural basis of inhibition by this promising class of molecules, thereby accelerating structure-based drug design efforts.

References

• Hassell, A. M., et al. (2007). Crystallization of protein–ligand complexes. Acta Crystallographica Section D: Biological Crystallography, 63(Pt 1), 72–79. Available at: [Link]

• Physics LibreTexts. (2022). X-ray Protein Crystallography. Available at: [Link]

• ResearchGate. (n.d.). Structures of benzoxaborole compounds 11–31. (A) X-ray cocrystal... Available at: [Link]

• ResearchGate. (2025). Crystal and molecular structure of phenylboronic acid, C6H5B(OH)2. Available at: [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(Pt 2), 148–155. Available at: [Link]

• PubMed. (2021). Boronic acid complexes with amino phenolic N,O-ligands and their use for non-covalent protein fluorescence labeling. Available at: [Link]

• Yang, H., et al. (2004). Automated and accurate deposition of structures solved by X-ray diffraction to the Protein Data Bank. Acta Crystallographica Section D: Biological Crystallography, 60(Pt 7), 1233–1241. Available at: [Link]

• Phenix. (n.d.). Phenix. Available at: [Link]

• Wlodawer, A., et al. (2008). x Ray crystallography. Protein Science, 17(1), 1-10. Available at: [Link]

• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(6), 2097-2121. Available at: [Link]

• Hampton Research. (2020). Crystallization of Protein-Ligand Complexes. Available at: [Link]

• ResearchGate. (n.d.). Schematic representation of benzoxaborole Lewis/Brønsted acidic... Available at: [Link]

• RCSB PDB. (n.d.). RCSB PDB. Available at: [Link]

• CCDC. (n.d.). Validation of Experimental Crystal Structures. Available at: [Link]

• University of Cambridge. (2009). Basic refinement. Available at: [Link]

• Wikipedia. (n.d.). Phenylboronic acid. Available at: [Link]

• ResearchGate. (n.d.). PDB data deposition and release metrics. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 3-carboxy-phenylboronic acid. Available at: [Link]

• ACS Publications. (2018). Synthesis and Evaluation of Protein–Phenylboronic Acid Conjugates as Lectin Mimetics. ACS Omega, 3(10), 14035–14042. Available at: [Link]

• ResearchGate. (n.d.). Crystallization of protein–ligand complexes. Available at: [Link]

• Google Patents. (n.d.). JP2002047292A - Process for producing phenylboronic acids and triphenylboroxines.

• Spek, A. L. (1998). Single-crystal structure validation with the program PLATON. Journal of Applied Crystallography, 31(2), 307-313. Available at: [Link]

• Read, R. J., et al. (2011). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. Expert Opinion on Drug Discovery, 6(9), 891–907. Available at: [Link]

• Sienkiewicz, M., & Sienkiewicz, B. (2021). Heteroelement Analogues of Benzoxaborole and Related Ring Expanded Systems. Molecules, 26(18), 5521. Available at: [Link]

• John Innes Centre. (2020). What is Protein X-Ray Crystallography?. Available at: [Link]

• Mohamed, S. K., et al. (2015). Crystal structure of 4-(methoxycarbonyl)phenylboronic acid. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 2), o103–o104. Available at: [Link]

• ChEMBL. (n.d.). Document: Design, synthesis and molecular modeling of 3-acylamino-2- Carboxyindole NMDA receptor glycine-site antagonists (CHEMBL1150503). Available at: [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 3-Amino-5-(benzylcarbamoyl)phenylboronic acid

As a Senior Application Scientist, this guide provides essential safety and handling protocols for 3-Amino-5-(benzylcarbamoyl)phenylboronic acid, ensuring the well-being of researchers and the integrity of your work. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following recommendations are synthesized from data on structurally similar aminophenylboronic acids and the general class of boronic acid derivatives.

Hazard Identification and Risk Assessment

3-Amino-5-(benzylcarbamoyl)phenylboronic acid is a specialized research chemical. While specific toxicity data is unavailable, it belongs to the family of phenylboronic acids. Compounds in this class are generally known to be irritants to the eyes, skin, and respiratory tract.[1][2] Some boronic acids have also been identified as potential mutagens, warranting careful handling to minimize exposure.[3]

Key Potential Hazards:

• Eye Irritation: Direct contact with the powder or solutions can cause serious eye irritation.[2]

• Skin Irritation: Prolonged or repeated contact may cause skin irritation, redness, or dryness.[4]

• Respiratory Tract Irritation: Inhalation of the dust can irritate the nose, throat, and lungs.[1]

• Hygroscopic Nature: Some boronic acids can absorb moisture from the air, which may affect their stability and reactivity.[1]

A thorough risk assessment should be conducted before any handling of this compound, considering the quantity used, the experimental procedure, and the potential for aerosolization.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is crucial to mitigate the risks associated with handling 3-Amino-5-(benzylcarbamoyl)phenylboronic acid. The following table summarizes the minimum required PPE.

Protection Type	Required PPE	Rationale and Best Practices
Eye and Face Protection	ANSI Z87.1 compliant safety goggles. A face shield should be worn over goggles when there is a significant splash hazard.[5]	Protects against accidental splashes of solutions or airborne particles of the solid compound. Goggles provide a seal around the eyes, which is superior to safety glasses.[6]
Hand Protection	Chemical-resistant nitrile gloves.[7]	Nitrile gloves offer good protection against a wide range of chemicals.[7] Gloves should be inspected for any signs of degradation or puncture before use and disposed of immediately after handling the compound. For prolonged contact or when handling larger quantities, consider double-gloving.
Body Protection	A flame-resistant laboratory coat.	A lab coat protects the skin and personal clothing from contamination. It should be fully buttoned.
Respiratory Protection	A NIOSH-approved N95 respirator or higher.	This is essential when handling the powdered form of the compound outside of a certified chemical fume hood to prevent inhalation of airborne particles.[5]

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is paramount for ensuring safety and experimental success.

Engineering Controls

• Chemical Fume Hood: All weighing and solution preparation of 3-Amino-5-(benzylcarbamoyl)phenylboronic acid should be performed in a certified chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure the laboratory is well-ventilated.[8]

Step-by-Step Handling Procedure

• Preparation: Before handling the compound, ensure that the chemical fume hood is operational and that all necessary PPE is correctly donned. Prepare your workspace by laying down absorbent bench paper.

• Weighing: Carefully weigh the desired amount of the solid compound in the fume hood. Avoid creating dust clouds by handling the material gently.[1]

• Solution Preparation: Add the solvent to the solid in a controlled manner. If the dissolution is exothermic, add the solvent slowly and allow the solution to cool.

• Reaction Setup: If the compound is to be used in a reaction, ensure the reaction vessel is securely clamped and that any potential pressure buildup can be safely vented.

• Post-Handling: After handling is complete, decontaminate the workspace by wiping it down with an appropriate solvent. Dispose of all contaminated materials, including gloves and bench paper, in the designated chemical waste container.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[4]

Workflow for Safe Handling of 3-Amino-5-(benzylcarbamoyl)phenylboronic acid

Caption: A flowchart illustrating the key steps for the safe handling of 3-Amino-5-(benzylcarbamoyl)phenylboronic acid.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[4] Seek immediate medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[4] If irritation persists, seek medical attention.

• Inhalation: Move the affected individual to fresh air immediately.[4] If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.[2]

• Ingestion: Do not induce vomiting.[4] If the person is conscious, rinse their mouth with water.[1] Seek immediate medical attention.

• Spill: For a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[1] For a large spill, evacuate the area and contact your institution's environmental health and safety department.

Storage and Disposal

• Storage: Store 3-Amino-5-(benzylcarbamoyl)phenylboronic acid in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[9] Some boronic acid derivatives require refrigeration.[10]

• Disposal: Dispose of all waste materials, including empty containers and contaminated items, in accordance with local, state, and federal regulations. Do not pour chemical waste down the drain.

By adhering to these safety protocols, you can confidently and safely handle 3-Amino-5-(benzylcarbamoyl)phenylboronic acid in your research endeavors.

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• Rainier, J. D., et al. (2021). Boronic acid with high oxidative stability and utility in biological contexts. PNAS.

• Fisher Scientific. SAFETY DATA SHEET - (2-Methylpropyl)boronic acid.

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• United States Biological. 3-(Benzylcarbamoyl)-5-fluorophenylboronic acid - Data Sheet.

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• Figshare. Boronic Acids and Derivatives Probing the Structure–Activity Relationships for Mutagenicity.

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